Magnesium Oxide

• IUPAC Name: oxomagnesium
• InChI: InChI=1S/Mg.O
• InChI Key: CPLXHLVBOLITMK-UHFFFAOYSA-N
• Canonical SMILES: O=[Mg]
• Molecular Formula: MgO
• Molecular Weight: 40.305 g/mol
• Physical Description: Magnesium oxide appears as a white solid, often found as a powder. When fine particles of magnesium oxide are dispersed in air, whether directly or when generated by the burning or cutting of magnesium metal, the resulting magnesium oxide fume is an inhalation hazard., Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals; Gas or Vapor; Liquid; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid, A very bulky, white powder known as light magnesium oxide or a relative dense, white powder known as heavy magnesium oxide. 5 g of light magnesium oxide occupy a volume of at least 33 ml, while 5 g of heavy magnesium oxide occupy a volume of not more than 20 ml, Finely divided white particulate dispersed in air; Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon; [NIOSH], Solid, HYGROSCOPIC FINE WHITE POWDER., Finely divided white particulate dispersed in air. [Note: Exposure may occur when magnesium is burned, thermally cut, or welded upon.]
• Boiling Point: 6512 °F at 760 mmHg (NIOSH, 2023), 3,600 °C, 3600 °C, 6512 °F
• Solubility: 0.009 % at 86 °F (NIOSH, 2023), Practically insoluble in water. Insoluble in ethanol, Soluble in acids and ammonium salt solutions, Insoluble in ethanol, In water, 86 mg/L at 30 °C, Solubility in water: poor, (86 °F): 0.009%
• Density: 3.58 (NIOSH, 2023) - Denser than water; will sink, 3.6 g/cu cm, Relative density (water = 1): 3.6, 3.58
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx)
• Impurities: TRACE IMPURITIES: NaCl, KCl, NaF
• Color/Form: White, very fine powder, White powder, either light or heavy depending upon whether it is prepared by heating magnesium carbonate or the basic magnesium carbonate, Colorless, transparent cubic crystals
• CAS No.: 1309-48-4, 146024-95-5, 146024-97-7, 148075-95-0, 148075-92-7, 1317-74-4, 146024-94-4
• Melting Point: 5072 °F (NIOSH, 2023), 2825 °C, 2800 °C, 5072 °F

Description

Magnesium Oxide (MgO) is an inorganic compound valued in research for its high thermal stability, with a melting point of approximately 2,852°C, and its versatile chemical properties . In industrial and materials science, MgO is a critical component in the production of refractory bricks and furnace linings for high-temperature processes such as steel making and cement production . Its utility extends to environmental applications, where it serves as an effective neutralizing agent for wastewater and a sorbent for pollutants and carbon dioxide . In the biomedical field, this compound's mechanism of action involves its alkaline nature, neutralizing stomach acid to form magnesium chloride and providing relief from indigestion . As a laxative, it works osmotically by drawing water into the intestines to soften stools and promote bowel movements . Beyond these traditional uses, nano-scale this compound (MgO NPs) presents significant opportunities due to its unique physicochemical and biological properties . Research indicates that MgO nanoparticles exhibit substantial antibacterial and antifungal activity, making them a subject of interest for developing new antimicrobial agents and bioactive packaging materials . Furthermore, its biocompatibility and biodegradability support applications in tissue engineering, particularly in biodegradable orthopedic implants and scaffolds for bone repair, where its mechanical properties closely match those of natural bone . MgO NPs are also being investigated for their potential in cancer therapy, drug delivery systems, and as antioxidant agents . This product is intended For Research Use Only (RUO) and is not intended for diagnostic or therapeutic human use. Always follow safe laboratory handling procedures.

Advanced Synthesis Methodologies for Magnesium Oxide

Chemical Synthesis Techniques

Chemical synthesis routes are widely employed for the production of MgO nanoparticles due to their ability to yield high-purity and uniform nanomaterials. nanografi.com These bottom-up approaches allow for excellent control over the nucleation and growth processes, which are critical in determining the final characteristics of the nanoparticles. mdpi.com

Sol-Gel Processes for Magnesium Oxide Nanoparticle Fabrication

The sol-gel method is a prominent technique for synthesizing MgO nanostructures, valued for its straightforward procedure, minimal temperature requirements, and high product yield. mdpi.com This process typically involves the hydrolysis and condensation of magnesium precursors, such as magnesium salts, to form a colloidal suspension (sol) that subsequently evolves into an integrated network (gel). nanografi.commdpi.com The gel is then dried and calcined at elevated temperatures to produce fine, crystalline MgO nanoparticles. nanografi.com

The choice of precursors and reaction conditions significantly influences the properties of the resulting nanoparticles. For instance, using magnesium nitrate (B79036) as a precursor and sodium hydroxide (B78521) as a precipitating agent has been shown to produce cubic-shaped MgO nanoparticles with sizes ranging from 50 to 60 nm. mdpi.com In another study, magnesium nitrate and oxalic acid were used to form a gel, which upon calcination, yielded MgO nanoparticles with an average size of 12 nm and a cubic structure. mkjc.in Researchers have also utilized magnesium nitrate with citric acid as a complexing agent, achieving control over nanoparticle size by varying the annealing temperature. nih.gov

Table 1: Sol-Gel Synthesis of MgO Nanoparticles: Precursors and Resulting Properties

Magnesium Precursor	Gelling/Precipitating Agent	Annealing Temperature (°C)	Average Particle/Crystallite Size (nm)	Morphology
Magnesium Nitrate	Sodium Hydroxide	Not specified	50-60	Cubic
Magnesium Nitrate	Oxalic Acid	600	12	Spherical
Magnesium Acetate (B1210297)	Oxalic Acid	600	Not specified	Spherical

Hydrothermal and Solvothermal Approaches to MgO Synthesis

Hydrothermal and solvothermal methods are versatile techniques for synthesizing crystalline MgO nanoparticles with controlled size and morphology. nanografi.commdpi.com These processes involve chemical reactions in aqueous (hydrothermal) or non-aqueous (solvothermal) solutions at elevated temperatures and pressures within a sealed vessel, typically an autoclave. meixi-mgo.comnih.gov A key advantage of these methods is the ability to prevent particle agglomeration, resulting in well-dispersed materials. meixi-mgo.com

The morphology of the synthesized MgO can be tuned by adjusting parameters such as the precursor, solvent, and pH. meixi-mgo.com For example, using magnesium nitrate hexahydrate and sodium hydroxide in a hydrothermal process has yielded porous MgO nanoparticles with an average crystallite size of 25 nm. mdpi.com By employing different magnesium precursors like magnesium powder, magnesium sulfate (B86663), or magnesium nitrate hexahydrate, researchers have achieved diverse morphologies including rod-like, lamellar, and needle-like structures with dimensions ranging from 20 to 600 nm and high specific surface areas. mdpi.combohrium.com The use of surfactants can also influence the final morphology, with studies showing the formation of nanorods and hexagonal nanoplates in the presence and absence of CTAB, respectively. rsc.org

Table 2: Influence of Precursors on MgO Nanoparticle Morphology in Hydrothermal Synthesis

Magnesium Precursor	Solvent/Reagents	Resulting Morphology	Particle/Crystallite Size
Magnesium Nitrate Hexahydrate	Sodium Hydroxide	Porous nanoparticles	25 nm
Magnesium Powder, Magnesium Sulfate, or Magnesium Nitrate Hexahydrate	Water	Rod-like, lamellar, needle-like	20-600 nm
This compound	CTAB (surfactant)	Nanorods	10-40 nm diameter, up to 300 nm length

Combustion Synthesis Routes for Nanocrystalline this compound

Combustion synthesis is a rapid and energy-efficient method for producing nanocrystalline MgO. mdpi.com This technique involves an exothermic reaction between a magnesium salt (oxidizer) and an organic fuel, such as urea (B33335), glycine, or citric acid. mdpi.comsemanticscholar.org The mixture is heated to initiate a self-sustaining combustion reaction, which can reach very high temperatures, leading to the formation of fine, crystalline MgO powders. semanticscholar.org

The characteristics of the synthesized MgO, including crystallite size and morphology, are significantly influenced by the choice of fuel and the fuel-to-oxidizer ratio. mdpi.comrsc.org For instance, using magnesium nitrate as the oxidizer and urea as the fuel has produced cubic MgO nanoparticles with a crystallite size of approximately 22 nm. mdpi.com In a combined sol-gel/combustion approach, the use of citric acid as a fuel resulted in the smallest crystallite size (≈12 nm) compared to urea and oxalic acid. mdpi.com The fuel-to-oxidizer ratio also plays a crucial role; studies have shown that varying this ratio affects the crystallite size of the resulting MgO nanoparticles. cas.czresearchgate.net

Table 3: Effect of Fuel Type and Fuel-to-Oxidizer Ratio on Combustion Synthesized MgO

Oxidizer	Fuel	Fuel-to-Oxidizer Ratio (φe)	Resulting Crystallite Size (nm)
Magnesium Nitrate	Urea	Not specified	≈22
Magnesium Nitrate	Citric Acid	Not specified	≈12
Magnesium Nitrate	Starch	0.8	Increases with ratio
Magnesium Nitrate	Starch	0.9	Increases with ratio
Magnesium Nitrate	Starch	1.0	Increases with ratio

Co-precipitation Methods for MgO Nanoparticle Production

Co-precipitation is a simple, cost-effective, and scalable method for synthesizing MgO nanoparticles. mdpi.comijesi.org The process involves the precipitation of magnesium hydroxide from a magnesium salt solution by adding a precipitating agent, typically a base like sodium hydroxide. ijirt.orgauspublishers.com.au The resulting precipitate is then washed, dried, and calcined to form MgO nanoparticles. mdpi.com

The size and morphology of the nanoparticles can be controlled by adjusting reaction parameters such as pH, temperature, and the presence of stabilizing agents. mdpi.comijesi.org For example, research has shown a transition from hexagonal Mg(OH)₂ nanoparticles to cubic MgO nanoparticles as the annealing temperature was increased from 350 °C to 550 °C, with the resulting particle sizes being smaller than 20 nm. mdpi.com The use of a stabilizing agent like polyethylene (B3416737) glycol (PEG) has been observed to nearly double the crystallite size of MgO nanoparticles compared to those synthesized without PEG. mdpi.com

Table 4: Co-precipitation Synthesis of MgO Nanoparticles

Magnesium Precursor	Precipitating Agent	Stabilizing Agent	Annealing Temperature (°C)	Average Particle/Crystallite Size (nm)
Magnesium Nitrate	Sodium Hydroxide	None	350-550	<20
Magnesium Nitrate	Sodium Hydroxide	Polyethylene Glycol (PEG)	Not specified	14.76–15.78
Magnesium Nitrate	Sodium Hydroxide	Starch	Not specified	18 (crystallite), 70 (particle)

Controlled Morphological Structure Synthesis of this compound

Controlling the morphology of MgO nanostructures is crucial as their physicochemical properties are highly dependent on their architecture. acs.org Various synthesis techniques have been adapted to produce specific shapes such as nanotubes, nanosheets, and nanoflowers.

MgO Nanotubes: Single-crystalline MgO nanotubes have been synthesized via a carbon-thermal evaporation method, where gallium oxide acts as a catalyst for the anisotropic growth. nih.govacs.org Another approach involved using magnesium acetate and sodium hydroxide, resulting in nanotubes with an outer diameter of approximately 78 nm and an inner diameter of 31 nm. mdpi.com

MgO Nanosheets: Porous MgO nanosheets have been fabricated through a hydrothermal and calcination method using magnesium nitrate hexahydrate and urea as raw materials without any surfactant. researchgate.net The annealing temperature was found to influence the properties of the nanosheets. researchgate.net

MgO Nanoflowers and other 3D Structures: Three-dimensionally assembled nanoarchitectures like nanoflowers have been synthesized through hydrothermal or solvothermal treatment of a solution containing magnesium nitrate and ammonium (B1175870) carbonate. acs.org The morphology could be controlled by factors such as the concentration of carbonate ions. acs.org Calcination of these structures at 500 °C resulted in MgO phases that retained the precursor's morphology. acs.org

Table 5: Synthesis of Morphologically Controlled MgO Nanostructures

Morphology	Synthesis Method	Key Reagents/Conditions	Dimensions
Nanotubes	Carbon-thermal evaporation	MgO powder, carbon, Gallium Oxide	Not specified
Nanotubes	Chemical Method	Magnesium Acetate, Sodium Hydroxide	Outer diameter: ~78 nm, Inner diameter: ~31 nm
Nanosheets	Hydrothermal and Calcination	Magnesium Nitrate Hexahydrate, Urea	Side length: 250 nm

Green Synthesis Strategies for this compound Nanoparticles

Green synthesis has emerged as an eco-friendly and cost-effective alternative for producing MgO nanoparticles, avoiding the use of hazardous chemicals. arcjournals.orgresearchgate.net This approach utilizes biological entities such as plant extracts, bacteria, or fungi as reducing, stabilizing, and capping agents. mdpi.comstmjournals.com

Plant extracts are the most commonly used biological source due to their ready availability and rich composition of phytochemicals like flavonoids, alkaloids, and polyphenols. mdpi.comnih.gov These phytochemicals play a crucial role in the reduction of metal salts to metal ions and their subsequent conversion to metal oxides. mdpi.comnih.gov The general mechanism involves the chelation of metal ions by the phytochemicals, followed by reduction and stabilization to form nanoparticles. mdpi.com

Various plant extracts have been successfully employed for the synthesis of MgO nanoparticles. For example, extracts from Amaranthus retroflexus and Azadirachta indica (Neem) have been used, with neem leaf extract proving effective in producing oval-shaped MgO nanoparticles with an average size of 48.1 nm. journalijecc.com Similarly, Abrus precatorius bark extract has been used in a process where hydroxyl and carbonyl groups from the extract act as stabilizing and reducing agents. mdpi.comnih.gov The use of Moringa oleifera and orange peel extracts has also been reported, yielding nanoparticles with crystallite sizes of approximately 21 nm and 18 nm, respectively. mdpi.comarcjournals.org

Table 6: Green Synthesis of MgO Nanoparticles Using Various Plant Extracts

Plant Extract	Magnesium Precursor	Resulting Particle/Crystallite Size (nm)	Morphology
Azadirachta indica (Neem)	Not specified	48.1	Oval
Abrus precatorius Bark	Magnesium Nitrate	Not specified	Not specified
Moringa oleifera	Magnesium Chloride	≈21	Cubic
Orange Peel	Magnesium Acetate	18	Not specified
Aloe vera	Magnesium Tetrahydrate	140	Spherical, agglomerated

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Physical and Advanced Deposition Techniques for this compound Films and Structures

Spray pyrolysis is a versatile and cost-effective technique for depositing thin films of various materials, including this compound, onto a substrate. The process involves spraying a precursor solution containing a magnesium salt onto a heated substrate. espublisher.com Upon contact with the hot surface, the aerosol droplets undergo thermal decomposition, leading to the formation of a solid MgO film. nih.govespublisher.com The quality and properties of the deposited films are highly dependent on several experimental parameters.

The precursor solution typically consists of a magnesium salt, such as magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O) or magnesium chloride (MgCl₂), dissolved in a solvent, often deionized water. nih.govespublisher.commdpi.com The concentration of the precursor solution is a critical parameter that influences the structural and optical properties of the MgO film. nih.gov

Key parameters that affect the spray pyrolysis deposition of MgO thin films include:

Substrate Temperature: The temperature of the substrate plays a crucial role in the decomposition of the precursor and the crystallization of the MgO film. Different studies have employed substrate temperatures ranging from 400°C to 673 K. espublisher.comaip.org

Precursor Concentration: The molarity of the magnesium salt in the precursor solution affects the crystallite size and other structural properties of the film. nih.gov

Spray Rate and Carrier Gas: The rate at which the solution is sprayed and the type and pressure of the carrier gas (usually air) influence the droplet size and their distribution on the substrate. espublisher.com

Nozzle-to-Substrate Distance: This distance affects the temperature of the droplets upon reaching the substrate and, consequently, the film formation process. espublisher.com

pH of the Solution: The pH of the precursor solution can also impact the properties of the resulting MgO thin films, including their optical band gap and crystallinity. univ-biskra.dz

The resulting MgO thin films are typically characterized for their structural, morphological, and optical properties using techniques such as X-ray diffraction (XRD), scanning electron microscopy (SEM), and UV-Vis spectroscopy. nih.govespublisher.com XRD analysis confirms the crystalline structure of the films, which is typically a face-centered cubic structure. nih.govespublisher.com The optical properties, such as transmittance and bandgap energy, are also evaluated to determine their suitability for various applications. nih.gov

Table 2: Deposition Parameters and Properties of Sprayed MgO Thin Films

Precursor	Substrate Temperature	Precursor Concentration	Resulting Film Properties
Magnesium Chloride (MgCl₂)	Not specified	0.05 - 0.2 mol·L⁻¹	Face-centered cubic structure, high optical transmission (>85% in visible region)
Magnesium Nitrate (Mg(NO₃)₂·6H₂O)	673 K	1 M	Cubic structured MgO, interconnected nano-globular particles
Magnesium Acetate (Mg(CH₃COO)₂·4H₂O)	400 - 600°C	Not specified	(100) preferred orientation at 600°C, high optical transmittivity (>80%)

Sputtering is a physical vapor deposition (PVD) technique widely used for the growth of high-quality thin films, including this compound. Among the various sputtering methods, radio-frequency (RF) magnetron sputtering is particularly suitable for depositing insulating materials like MgO. dergipark.org.tr This technique involves bombarding a target material (in this case, a sintered MgO target) with energetic ions, typically argon, from a plasma. This causes atoms from the target to be ejected or "sputtered" and subsequently deposit onto a substrate, forming a thin film. dergipark.org.tr

The structural and optical properties of the sputtered MgO films can be precisely controlled by manipulating the deposition parameters. dergipark.org.tr Key parameters that influence the film growth include:

RF Power: The power applied to the target affects the sputtering rate and the energy of the sputtered particles.

Working Pressure: The pressure of the sputtering gas (e.g., argon) in the deposition chamber influences the mean free path of the sputtered atoms and their energy upon arrival at the substrate. dergipark.org.trgncl.cn

Substrate Temperature: The temperature of the substrate can affect the crystallinity and microstructure of the deposited film.

Gas Composition: The composition of the sputtering gas, for instance, the ratio of argon to oxygen, can be adjusted to control the stoichiometry of the film. researchgate.net

Target-to-Substrate Distance: This distance can influence the uniformity and deposition rate of the film.

Sputtered MgO films often exhibit a preferred crystallographic orientation, which is influenced by the deposition conditions and the substrate material. dergipark.org.trgncl.cn For instance, studies have shown that the preferred orientation of MgO thin films on silicon substrates is strongly dependent on the total pressure and argon partial pressure during sputtering. gncl.cnresearchgate.net Post-deposition annealing is another step that can be employed to improve the crystallinity of the films. gncl.cn

The versatility of sputtering techniques allows for the deposition of MgO films on various substrates, including glass and silicon. dergipark.org.tr The high homogeneity and controllable properties of sputtered MgO films make them suitable for a range of electronic and optical applications. dergipark.org.tr

Chemical Vapor Deposition (CVD) is a powerful technique for synthesizing high-purity, high-performance solid materials, including one-dimensional nanostructures like nanowires. In a typical CVD process for MgO, a volatile precursor containing magnesium is transported in the vapor phase to a heated substrate, where it reacts or decomposes to form a solid MgO deposit. aip.org

Metal-Organic Chemical Vapor Deposition (MOCVD) is a variant of CVD that utilizes metal-organic precursors. This method offers advantages such as lower deposition temperatures and better control over the composition and structure of the resulting material. aip.org For the synthesis of MgO nanowires, a common precursor is magnesium bis(2,2,6,6-tetramethyl-3,5-heptanedionate), also known as Mg(tmhd)₂. aip.orgresearchgate.net

The growth of MgO nanostructures via MOCVD is influenced by several factors:

Substrate and Catalyst: The choice of substrate and the presence of a catalyst are crucial for directing the growth of nanowires. For instance, vertically aligned MgO nanowires have been epitaxially grown on gold (Au)-coated MgO substrates, where the Au nanoparticles act as catalysts for the vapor-liquid-solid (VLS) growth mechanism. aip.org

Deposition Temperature: The substrate temperature affects the decomposition of the precursor and the kinetics of the growth process. MgO nanowires have been successfully synthesized at temperatures around 600°C. aip.org

Oxygen Partial Pressure: The concentration of oxygen in the reaction chamber is a critical parameter that can influence the morphology and crystallinity of the MgO nanostructures. aip.org

Precursor Flow Rate: The rate at which the precursor is supplied to the reaction zone can impact the growth dynamics of the nanowires. aip.org

Researchers have demonstrated the ability to control the orientation and dimensions of the MgO nanowires by adjusting these process parameters. For example, the growth can be switched from vertical to horizontal by modifying the period at which the reactants are supplied. aip.orgresearchgate.net The resulting MgO nanowires can have diameters as small as 15-20 nm. aip.org The ability to synthesize well-defined MgO nanostructures through CVD and related methodologies opens up possibilities for their use in nanoelectronics and other advanced applications. aip.org

Beyond conventional deposition techniques, self-sustained growth and energy-assisted synthesis methods offer alternative pathways for the fabrication of MgO nanostructures. These methods often involve providing energy to the system in a way that promotes the formation of nanostructures without the need for continuous external heating of the entire reaction chamber.

Energy-Assisted Synthesis:

One prominent energy-assisted technique is pulsed laser ablation in liquid (PLAL) . This method involves irradiating a magnesium target submerged in a liquid medium (such as deionized water or an organic solvent) with a high-power pulsed laser. rdd.edu.iqmdpi.com The intense laser pulses ablate the target material, creating a plasma plume that expands into the liquid. The rapid cooling of the plasma by the liquid leads to the nucleation and growth of nanoparticles. researchgate.net The properties of the resulting MgO nanoparticles, including their size and shape, can be controlled by adjusting laser parameters such as wavelength, fluence, and ablation time, as well as the properties of the liquid medium. rdd.edu.iqmdpi.com For example, laser ablation of magnesium in deionized water has been shown to produce fiber-like Mg(OH)₂ nanoparticles, which can then be converted to MgO, while ablation in acetone (B3395972) and 2-propanol can yield MgO and Mg nanocrystallites. researchgate.netelsevierpure.com

Another energy-assisted method is the microwave hydrothermal process . This technique utilizes microwave radiation to rapidly heat the precursor solution in a sealed vessel. The high temperatures and pressures generated facilitate the rapid synthesis of nanomaterials. This method has been successfully used to produce large-scale one-dimensional MgO nanowires at relatively low temperatures (e.g., 180°C) and short reaction times (e.g., 30 minutes). nih.gov

Self-Sustained Growth:

The concept of self-sustained growth often refers to processes where the reaction, once initiated, can propagate without a continuous external energy supply to the entire system. While less commonly explicitly termed "self-sustained" for MgO, certain vapor-phase synthesis methods share characteristics of this principle. For instance, in some CVD processes, once the conditions for nanowire growth are established at the catalyst sites, the growth can proceed as long as the precursor materials are supplied, with the localized heating of the substrate being the primary energy input. The vapor-solid (VS) process, where a source material is evaporated and then condenses on a substrate at a lower temperature to form nanostructures, can also be considered in this context. nih.gov

These advanced synthesis methods provide greater control over the morphology and properties of MgO nanostructures, enabling the fabrication of materials tailored for specific applications.

Comprehensive Structural and Morphological Characterization of Magnesium Oxide

Crystalline Structure Analysis of Magnesium Oxide

The crystalline nature of this compound is a fundamental determinant of its physical and chemical properties. Various analytical techniques are employed to probe its crystal structure, phase purity, and crystallite size.

X-ray diffraction (XRD) is a primary tool for analyzing the crystal structure of this compound. XRD patterns of MgO typically confirm its formation in a cubic crystal structure, specifically the rock-salt (NaCl) structure with the space group Fm-3m. meral.edu.mm The diffraction peaks corresponding to specific crystallographic planes, such as (111), (200), and (220), are used to identify the MgO phase. meral.edu.mm

The crystallite size of MgO can be estimated from the broadening of the XRD peaks using the Scherrer equation. meral.edu.mmuni.edu This method relates the average crystallite size to the full width at half maximum (FWHM) of a diffraction peak, the X-ray wavelength, and the diffraction angle. For instance, studies have reported crystallite sizes of MgO nanoparticles to be in the range of 5 nm to over 80 nm, depending on the synthesis method and annealing temperatures. meral.edu.mmscientific.net For more detailed analysis, the Williamson-Hall method can be employed to separate the contributions of crystallite size and lattice strain to the peak broadening. scientific.net Heat treatment is a significant factor influencing crystallite size; as the calcination temperature increases, the crystallite size of MgO tends to increase. uni.eduuni.edu For example, one study showed that crystallite sizes increased from 27.5 Å to 11,300 Å as the heat treatment temperature was raised. uni.edu

XRD Data and Crystallite Size of MgO

Diffraction Plane	2θ (degrees)	Crystallite Size (nm)	Reference
(111)	-	83.75	meral.edu.mm
(200)	-	23.57	meral.edu.mm
(220)	-	22.25	meral.edu.mm
N/A (Average)	-	5	scientific.net

Electron microscopy techniques are indispensable for visualizing the morphology and microstructure of this compound at the nanoscale.

Scanning Electron Microscopy (SEM): SEM provides valuable information about the surface topography and micromorphology of MgO. SEM images have revealed diverse morphologies, including nanoparticles, nano-flakes, and agglomerates. meral.edu.mmijrpr.com The grain size observed in SEM can range from the nanometer to the micrometer scale. meral.edu.mm For instance, some studies have reported flake-like structures formed by the aggregation of nanoparticles. ijrpr.com

Transmission Electron Microscopy (TEM): TEM offers higher resolution imaging, allowing for the direct observation of individual MgO nanoparticles and their aggregates. TEM analysis has confirmed the presence of various shapes, such as cubic, truncated octahedron, and spherical particles. copernicus.org The particle size of MgO nanoparticles determined by TEM often correlates with the crystallite size calculated from XRD data, with reported sizes ranging from approximately 18 to 80 nm. rsc.org

High-Resolution Transmission Electron Microscopy (HRTEM): HRTEM provides atomic-level resolution, enabling the visualization of the crystal lattice of MgO. HRTEM images can reveal the crystalline nature of the nanoparticles and show the lattice fringes corresponding to specific crystallographic planes, further confirming the cubic structure identified by XRD. researchgate.net

Morphological Characteristics of MgO

Technique	Observed Morphology	Size Range	Reference
SEM	Nano-flakes, Aggregates, Grains	2 µm - 5 µm (grains)	meral.edu.mmijrpr.com
TEM	Cubic, Truncated Octahedron, Spherical nanoparticles	18 nm - 80 nm	copernicus.orgrsc.org
HRTEM	Crystalline nanoparticles with visible lattice fringes	-	researchgate.net

Spectroscopic techniques provide complementary information about the chemical bonding and elemental composition of this compound.

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR spectroscopy is used to identify the functional groups present in a material. In the case of MgO, a characteristic absorption peak in the range of 540-660 cm⁻¹ is attributed to the Mg-O stretching vibration, confirming the formation of the this compound bond. rsc.orgresearchgate.net The presence of other bands can indicate the presence of hydroxyl groups (from adsorbed water or magnesium hydroxide) or carbonates. nih.gov

Energy-Dispersive X-ray Spectroscopy (EDX): EDX, often coupled with SEM or TEM, is used for elemental analysis. EDX spectra of pure MgO samples show prominent peaks corresponding to magnesium and oxygen, confirming the elemental composition of the material. ijrpr.com This technique is also crucial for verifying the successful incorporation of dopant elements into the MgO lattice and for detecting the presence of impurities. ijrpr.comiaea.org

Surface and Defect Chemistry of this compound

The surface properties and the presence of defects in the crystal lattice play a critical role in the chemical reactivity and catalytic activity of this compound.

The surface of MgO is not perfectly inert and contains various active sites, with oxygen vacancies being among the most significant. These vacancies, also known as F-centers, are point defects where an oxygen ion is missing from its lattice position. nih.gov There are different types of F-centers, such as Fs⁺ (one trapped electron) and Fs⁰ (two trapped electrons), which can be induced by methods like electron bombardment. researchgate.net

These oxygen vacancies create localized electronic states within the band gap of MgO, which significantly alters the electronic structure and enhances the chemical reactivity of the surface. researchgate.netuchile.cl They act as electron-donating sites and are crucial for the adsorption and activation of molecules. researchgate.netuchile.cl The presence of these active sites is a key factor in the catalytic performance of MgO in various chemical reactions. researchgate.net Studies have shown that Fs centers are generally more reactive than Fs⁺ centers. researchgate.netuchile.cl

The introduction of dopants and the presence of impurities can have a profound impact on the structural integrity of this compound.

Doping: Intentionally introducing other cations (dopants) into the MgO lattice can modify its crystal structure and properties. For example, doping with titanium (Ti⁴⁺) has been shown to be successfully incorporated into the MgO crystal lattice, leading to changes in the lattice parameters. iaea.org Similarly, doping with elements like lanthanum (La) can decrease the band gap of MgO. bohrium.com The effect of doping on particle size can vary; for instance, Ti-doping has been observed to lead to varied particle sizes and slight aggregation. iaea.org Co-doping with elements like lithium (Li) alongside rare-earth elements has been found to improve the crystallinity of MgO. mdpi.com

Impurities: Unintentional impurities can also affect the structural and mechanical properties of MgO. For example, the presence of iron (Fe³⁺) can significantly increase the critical resolved shear stress of MgO single crystals, a phenomenon known as precipitation hardening. aip.org Other impurities, such as those from salt precursors, can influence the hydration and carbonation processes on the MgO surface, potentially affecting its reactivity. goldschmidt.infocas.cz The presence of intermetallic inclusions can negatively impact properties like corrosion resistance. researchgate.net

Effects of Doping on MgO Properties

Dopant	Effect on Crystal Structure	Effect on Morphology/Particle Size	Reference
Titanium (Ti)	Changes in lattice parameter	Varied particle sizes, slight aggregation	iaea.org
Lanthanum (La)	Decreases band gap	-	bohrium.com
Lithium (Li) (co-dopant)	Improved crystallinity	-	mdpi.com
Iron (Fe)	-	Can lead to precipitation hardening	aip.org

Thermal Analysis and Phase Transformations in this compound Systems

Thermal analysis of this compound (MgO) and its precursors is crucial for understanding its synthesis, properties, and performance in various applications, from refractory materials to catalysis. The thermal behavior dictates the final morphology, crystal structure, and reactivity of the oxide. This section explores the thermal decomposition of common MgO precursors and the significant phase transformations MgO undergoes under extreme conditions.

Thermal Decomposition of this compound Precursors

The formation of this compound is typically achieved through the thermal decomposition of various precursor compounds. The pathway of decomposition and the temperature ranges involved are critical in determining the characteristics of the resulting MgO. Common precursors include magnesium hydroxide (B78521) (Mg(OH)₂), magnesium carbonate (MgCO₃), and hydrated magnesium nitrate (B79036) (Mg(NO₃)₂·6H₂O).

Magnesium Hydroxide (Mg(OH)₂): The thermal decomposition of magnesium hydroxide into this compound and water is a single-step process. researchgate.net Studies using thermogravimetric analysis (TGA) show this decomposition occurs at temperatures above 350°C. researchgate.net One investigation found that Mg(OH)₂ decomposes completely at 550°C after 10 minutes. researchgate.net The total mass loss during this process is approximately 30.8%. researchgate.net

Magnesium Carbonate (MgCO₃): Magnesium carbonate also decomposes to yield MgO, releasing carbon dioxide (CO₂). This process generally requires higher temperatures than the decomposition of the hydroxide. While some decomposition may occur below 700°C, the resulting material can reabsorb CO₂ from the atmosphere. wikipedia.org Effective decomposition to form a stable porous MgO structure typically begins around 700°C. tandfonline.com The thermal decomposition process involves heating in a high-temperature furnace, often between 900°C and 1100°C. meixi-mgo.com

Magnesium Nitrate Hexahydrate (Mg(NO₃)₂·6H₂O): The decomposition of this precursor is a multi-step process. acs.org Thermal analysis using TGA and Differential Scanning Calorimetry (DSC) reveals a series of transformations:

Melting of the hydrated salt.

Dehydration to form lower hydrates, such as Mg(NO₃)₂·2H₂O.

Further dehydration to anhydrous Mg(NO₃)₂.

A polymorphic conversion.

Final denitration to form MgO. acs.org The formation of MgO from most common precursors generally occurs in the temperature range of 300–600 °C. acs.org

The following table summarizes the decomposition characteristics of these precursors.

Precursor Compound	Formula	Decomposition Temperature Range (°C)	Gaseous Byproducts
Magnesium Hydroxide	Mg(OH)₂	> 350	H₂O researchgate.net
Magnesium Carbonate	MgCO₃	> 700	CO₂ tandfonline.commeixi-mgo.com
Magnesium Nitrate Hexahydrate	Mg(NO₃)₂·6H₂O	300 - 600	H₂O, Nitrogen Oxides acs.org

Influence of Calcination Temperature on MgO Properties

The temperature at which MgO precursors are calcined significantly influences the structural and morphological properties of the final this compound product, such as crystallite size, specific surface area, and reactivity.

Increasing the calcination temperature generally leads to an increase in the crystallinity and size of the MgO nanograins. researchgate.net For instance, MgO derived from amorphous magnesite showed an increase in nanograin size from approximately 23.85 nm to 86.37 nm as the temperature was raised from 400°C to 1150°C. researchgate.net Another study on light hydrated magnesium carbonate showed crystal size grew from 38.7 nm at 700°C to 39.9 nm at 800°C. tandfonline.com

Conversely, the specific surface area and pore volume tend to decrease at higher calcination temperatures due to sintering and particle agglomeration. tandfonline.comresearchgate.netcopernicus.org In one study, the specific surface area decreased by 73% when the temperature was increased from 700°C to 800°C, and by another 56% from 800°C to 900°C. tandfonline.com This sintering process can reduce the internal porosity of the material. copernicus.org

The reactivity of MgO is directly linked to these physical properties. MgO produced at lower temperatures (700–1000°C), known as "light-burned magnesia," is more reactive due to its higher surface area. wikipedia.org In contrast, calcination at higher temperatures of 1500–2000°C produces "dead-burned" magnesia, an unreactive form valued for its stability as a refractory material. wikipedia.org

The table below illustrates the effect of calcination temperature on key physical properties of MgO.

Calcination Temperature (°C)	Crystal/Grain Size (nm)	Specific Surface Area (m²/g)	Reactivity Level
700	38.7 tandfonline.com	High	High ("Light-burned") wikipedia.orgcopernicus.org
800	39.9 tandfonline.com	Decreased by 73% from 700°C tandfonline.com	Moderate
900	Larger	Decreased by 56% from 800°C tandfonline.com	Lower ("Hard-burned") copernicus.org
1150	86.37 researchgate.net	Low	Very Low researchgate.net
1500 - 2000	Very Large	Very Low	Unreactive ("Dead-burned") wikipedia.org

Phase Transformations at High Pressure

Under conditions of extreme pressure and temperature, such as those found in the mantles of terrestrial super-Earth exoplanets, this compound undergoes significant phase transformations. ed.ac.ukllnl.gov At ambient pressure, MgO exists in a stable rock salt (B1) crystal structure. llnl.govresearchgate.net

Shock-compression experiments have revealed a sequence of two primary phase transformations at ultra-high pressures:

B1 to B2 Structure: The first transformation is from the B1 (sodium chloride-type) structure to a B2 (cesium chloride-type) crystal structure. ed.ac.uknih.gov This solid-to-solid phase transition occurs at pressures above 360-400 GPa. ed.ac.ukllnl.govresearchgate.net Specifically, experiments have observed this transition in the 400-430 GPa range at a temperature of approximately 9,700 K. llnl.gov This structural change is significant as it can dramatically alter the material's properties, including a potential decrease in viscosity. llnl.gov

Solid to Metallic Liquid: The second transformation is from the solid, electrically insulating state to a metallic liquid state. ed.ac.uknih.gov This melting transition occurs at pressures above 600 GPa. ed.ac.uknih.gov Observations have shown the coexistence of the B2 phase and a liquid phase beyond 470 GPa, with complete melting occurring at 634 GPa. llnl.gov

These high-pressure phase transitions are of great interest in planetary science, as the change to a conductive liquid magma could enable magnetic field-producing dynamo action within the oxide-rich mantles of large terrestrial planets. ed.ac.ukbohrium.com

The following table summarizes the high-pressure phase transformations of MgO.

Pressure Range (GPa)	Temperature (K)	Initial Phase	Transformed Phase
> 360 - 430	~9,700 llnl.gov	B1 (Rock Salt Structure)	B2 (Cesium Chloride Structure) ed.ac.ukllnl.gov
> 600 - 634	High	B2 (Solid)	Metallic Liquid ed.ac.ukllnl.gov

Advanced Research Applications of Magnesium Oxide in Materials Science

Magnesium Oxide in Refractory Materials Engineering

Refractory materials are essential for high-temperature industrial processes, such as steelmaking, cement production, and glass manufacturing. This compound is a key component in many of these materials due to its ability to withstand extreme temperatures without degrading.

The performance of this compound-based refractories is intrinsically linked to their microstructure. Researchers are actively exploring methods to optimize this microstructure to enhance properties like thermal shock resistance, corrosion resistance, and mechanical strength.

One area of focus is the use of additives to control grain growth and create specific phases within the refractory matrix. For instance, the addition of nanoparticles such as alumina (B75360) (Al₂O₃) and zirconia (ZrO₂) can lead to the in-situ formation of spinel (MgAl₂O₄) and other beneficial phases. nih.gov These newly formed phases can improve the mechanical properties and thermal shock resistance of the refractory. The introduction of silicon-containing additives can also lead to the formation of ceramic bonding phases at high temperatures, further enhancing the material's performance. researchgate.net

Research has also shown that modifying the magnesia aggregates themselves can lead to improved properties. For example, creating microporous MgO aggregates can result in refractories with excellent thermal insulation and slag resistance, which are highly desirable for applications like tundish linings. researchgate.net

Additive/Modification	Effect on Microstructure	Resulting Performance Improvement
α-Al₂O₃ nanoparticles	Induces the formation of magnesium-aluminate spinel (MgAl₂O₄). nih.gov	Improved mechanical resistance. nih.gov
Silicon powder	In-situ formation of silicon-containing ceramic bonding phases. researchgate.net	Enhanced thermal shock resistance. researchgate.net
Microporous aggregates	Creates a core-shell structure with an external dense layer and internal porosity. researchgate.net	Excellent thermal insulation and slag resistance. researchgate.net

A significant challenge in the use of magnesia-based refractories is their susceptibility to hydration. When exposed to moisture, this compound can react to form magnesium hydroxide (B78521) (brucite), which leads to a significant volume expansion and can cause cracking and ultimately, the failure of the refractory lining.

Understanding the kinetics and mechanisms of MgO hydration is crucial for developing effective mitigation strategies. Research has shown that the hydration process is influenced by factors such as temperature, humidity, and the purity of the magnesia. The presence of impurities like free lime (CaO) can accelerate hydration.

Several strategies are being investigated to mitigate the hydration of magnesia refractories. These include:

Controlling Raw Material Purity: Using high-purity magnesia with low levels of impurities that are prone to hydration.

Additive Incorporation: The addition of certain oxides, such as iron oxide, can lead to the formation of phases that encapsulate the MgO grains, thereby increasing hydration resistance.

Protective Coatings: Applying coatings to the refractory bricks to act as a barrier against moisture ingress.

Beyond its use in monolithic refractories, this compound is also a critical component in a variety of advanced ceramic composites, where it contributes to enhancing specific properties.

In aluminum-matrix composites , the addition of MgO particles, often in combination with other ceramics like silicon carbide (SiC), can improve the mechanical behavior of the composite. dergipark.org.tr For instance, in Al7075/SiC/MgO hybrid composites, the presence of MgO contributes to increased hardness. dergipark.org.tr

This compound is also instrumental in the development of transparent ceramics . MgO transparent ceramics exhibit good transparency and infrared transmittance, making them suitable for applications such as infrared windows and domes. meixi-mgo.com Furthermore, MgO can be combined with other oxides, such as yttrium oxide (Y₂O₃), to create composite ceramics with a unique combination of thermal stability and mechanical strength.

In the realm of microwave dielectric ceramics , MgO is a key ingredient in materials like magnesium titanate (MgTiO₃) and magnesium aluminate (MgAl₂O₄). meixi-mgo.com These materials possess low dielectric loss and high thermal stability, making them valuable for applications in resonators, filters, and antennas. meixi-mgo.com

Ceramic Composite	Role of this compound	Key Properties and Applications
Al7075/SiC/MgO	Reinforcing phase	Increased hardness. dergipark.org.tr
MgO Transparent Ceramics	Primary component	Good transparency and infrared transmittance for windows and domes. meixi-mgo.com
MgO-Y₂O₃ Composites	Component for thermal stability	High thermal stability and excellent mechanical properties for high-performance components.
MgTiO₃ and MgAl₂O₄	Key ingredient	Low dielectric loss and high thermal stability for microwave applications. meixi-mgo.com

This compound Thin Films for Advanced Technological Applications

In the realm of microelectronics and optoelectronics, this compound thin films are gaining prominence due to their unique combination of properties, including a wide bandgap, high dielectric constant, and excellent thermal stability.

The performance of MgO thin films in optoelectronic devices is highly dependent on their structural and optical properties, which are, in turn, influenced by the deposition technique and process parameters. Various methods are employed for the deposition of MgO thin films, each with its own advantages and ability to control film properties.

Common deposition techniques include:

Spray Pyrolysis: A cost-effective method capable of producing highly transparent and antireflective films suitable for applications as optical windows or buffer layers in solar cells. mdpi.comresearchgate.net

Radio-Frequency (RF) Sputtering: This technique allows for good control over film properties, and by adjusting parameters like working pressure, it is possible to obtain highly transparent MgO films with dominant crystallographic orientations. dergipark.org.tr

Electron Beam Evaporation: This method can produce thin films with high transmittance in the visible light spectrum. ias.ac.in

Pulsed Laser Deposition: A technique known for producing high-quality crystalline films.

The structural control of MgO thin films involves managing factors like crystallinity, grain size, and surface morphology. For instance, in spray pyrolysis, the concentration of the magnesium precursor in the spray solution can significantly impact the crystalline quality and crystallite size of the resulting film. mdpi.comresearchgate.net Post-deposition annealing is another critical step used to improve the crystallinity and optical properties of the films.

Deposition Technique	Key Controllable Parameters	Resulting Film Properties
Spray Pyrolysis	Precursor concentration	High transparency, antireflective properties. mdpi.comresearchgate.net
RF Sputtering	Working pressure, annealing temperature	High transparency, controlled crystal orientation. dergipark.org.tr
Electron Beam Evaporation	Substrate temperature, oxygen partial pressure	High transmittance in the visible range. ias.ac.in

Due to its wide bandgap and high electrical resistivity, this compound is an excellent dielectric material, making it suitable for use as an insulator and a buffer layer in various electronic and optoelectronic devices.

As an insulator , MgO's high dielectric strength and low leakage current make it a promising candidate to replace silicon dioxide (SiO₂) in certain capacitor applications. dergipark.org.trkoreascience.kr In metal-ferroelectric-insulator-semiconductor (MFIS) structures, an MgO buffer layer can effectively suppress interdiffusion and reduce leakage current, making the device suitable for non-volatile memory applications. koreascience.kr The large bandgap of MgO is a key factor in its ability to reduce leakage current in electronic devices. nih.gov

The insulating properties of MgO are also critical in applications such as plasma display panels, where it serves as a protective layer. ias.ac.in

Research on Electrical and Optical Properties of MgO Thin Films in Devices

This compound (MgO) thin films are integral to various electronic and optoelectronic devices due to their desirable electrical and optical characteristics. imapsjmep.orgaip.org Research has extensively focused on characterizing these properties, which are significantly influenced by deposition techniques and conditions such as substrate temperature. optica.orgscientific.net

As a dielectric material, MgO exhibits a high dielectric constant of approximately 9.8 and a high breakdown field, making it a superior alternative to silicon dioxide in applications like thin-film transistors (TFTs). imapsjmep.orgsputtertargets.net Its high electrical resistance and large band gap (around 7.8 eV) are crucial for minimizing leakage currents in metal-oxide-semiconductor field-effect transistor (MOSFET) applications. scientific.net The resistivity of MgO thin films can be tuned over a wide range, depending on the extent of oxidation during fabrication, with values ranging from 1.7x10⁷ µΩ-cm to 2.81×10¹² µΩ-cm. inoe.ro This tunability, along with a linear temperature coefficient of resistance (TCR), makes MgO thin films suitable for applications in sensors. inoe.ro

Optically, MgO thin films are known for their high transparency in the visible region of the electromagnetic spectrum. imapsjmep.org The optical transmittance of these films is dependent on factors like film thickness, with thinner films generally exhibiting higher transmittance. researchgate.net For instance, MgO thin films can achieve a high transmittance of 86-88% for visible light. proquest.com The refractive index of evaporated MgO films has been reported to be around 1.70 at a wavelength of 0.55 µm for films deposited at 50°C, increasing to 1.74 for films deposited at 300°C. optica.org The optical bandgap of MgO thin films typically falls in the range of 4.3 to 4.8 eV, although values can vary with preparation methods and conditions. imapsjmep.org

The combination of these electrical and optical properties makes MgO thin films suitable for a variety of applications, including as a protective layer in plasma display panels, a buffer layer in solar cells, and for creating antireflection coatings. sputtertargets.netnih.gov

This compound Nanocomposites Research

Development and Characterization of Metal/Magnesium Oxide Composites

The development of metal matrix composites (MMCs) incorporating this compound nanoparticles is an active area of research, aimed at enhancing the mechanical properties of metals for various applications. Aluminum and its alloys are common matrices for these composites due to their low density and good engineering properties. asianpubs.orgjourcc.com

One of the primary methods for fabricating Al/MgO composites is powder metallurgy. asianpubs.org This technique involves mixing aluminum powder with nano-sized MgO particles, followed by consolidation through processes like cold isostatic pressing and sintering at elevated temperatures. asianpubs.org The characterization of these composites reveals that the addition of MgO nanoparticles can significantly influence the microstructure and mechanical behavior of the aluminum matrix. jourcc.com

Research has shown that both the milling time and the amount of MgO reinforcement are critical parameters affecting the final properties of the composite. jourcc.com An increase in the amount of MgO nanoparticles generally leads to an increase in the hardness and internal strain of the composite material. jourcc.com For example, in A356.1 aluminum alloy composites, the addition of MgO nanoparticles has been shown to improve compressive strength and hardness. asianpubs.org However, there is an optimal reinforcement content beyond which the mechanical properties may deteriorate due to issues like particle agglomeration. asianpubs.org Studies have indicated that for Al-MgO composites, a 2.5 vol% of MgO sintered at 625 °C can provide the maximum failure strength. asianpubs.org

Role of MgO Nanoparticles as Reinforcements in Material Matrices

This compound nanoparticles serve as effective reinforcement agents in a variety of material matrices, including metals and polymers, leading to enhanced mechanical and functional properties. nih.govmdpi.com Their high hardness, high melting point, and good thermal stability make them an attractive choice for improving the performance of composites. asianpubs.org

In metal matrix composites, particularly those with magnesium and aluminum alloys, MgO nanoparticles contribute to strengthening through several mechanisms. mdpi.com These include grain refinement of the matrix material and the generation of dislocations, which impede their movement and thus increase the material's strength. mdpi.com The uniform dispersion of MgO nanoparticles within the metal matrix is crucial for achieving these improvements. mdpi.com For instance, in magnesium matrix composites, the addition of ceramic nanoparticles like MgO can improve strength, stiffness, and wear resistance. mdpi.com Research on A356.1 aluminum alloy reinforced with nano-MgO has demonstrated an increase in microhardness, wear resistance, and compressive strength with an increasing amount of reinforcement. nih.gov

In polymer matrix composites, MgO nanoparticles are used to enhance properties such as radiation shielding. mdpi.com Studies on epoxy matrix composites have shown that the inclusion of nano-sized MgO particles improves the material's ability to attenuate radiation compared to micro-sized MgO particles. mdpi.com This is attributed to the increased surface area and better dispersion of nanoparticles, which leads to a higher mass attenuation coefficient. mdpi.com

The effectiveness of MgO nanoparticles as reinforcement is highly dependent on achieving a strong interfacial bond with the matrix material. mdpi.com A good interface facilitates the transfer of stress from the matrix to the much stronger nanoparticles, which is the fundamental principle of reinforcement in composites. mdpi.com

Research on MgO Nanoparticles in Energy Storage (e.g., Lithium-Ion Batteries)

As an anode material, nano-magnesium oxide has shown promise due to its high theoretical reversible capacity. meixi-mgo.com It can form a nanocomplex with lithium ions, which facilitates their diffusion and storage, leading to good cycle stability and rate performance. meixi-mgo.com When used as an additive in anode materials, such as tin-based composites, insoluble solid particles of MgO can contribute to high specific capacity and stable cycle performance.

In cathode materials, MgO nanoparticles can act as a conductive dopant. meixi-mgo.com For example, doping lithium iron manganese phosphate (B84403) with nano-MgO can produce a nanostructured cathode material with significantly increased conductivity and a high actual discharge capacity of up to 240mAh/g. metal-oxide.com Adding an appropriate amount of nano-magnesium oxide to cathode materials can result in a reversible discharge capacity greater than 140mAh/g with good cycle performance. meixi-mgo.com

Furthermore, MgO nanoparticles can be used as a deacidification agent in the electrolyte of lithium-ion batteries. meixi-mgo.com In batteries with a spinel lithium manganate (B1198562) cathode, the presence of trace amounts of hydrofluoric acid (HF) in the electrolyte can degrade the cathode material. Adding nano-magnesium oxide can neutralize this acid, reducing the dissolution of the cathode and thereby improving the battery's capacity and cycle performance.

Catalytic Science and Applications of Magnesium Oxide

Fundamental Catalytic Mechanisms of Magnesium Oxide

The catalytic capabilities of this compound are intrinsically linked to the chemical environment of its surface. The presence of both acidic and basic sites, with a notable prevalence of basic centers, governs its reactivity in chemical transformations.

Surface Basicity and Acidity in MgO Catalysis

The surface of this compound is characterized by a heterogeneous distribution of Mg²⁺ and O²⁻ ions, leading to sites with varying degrees of Lewis and Brønsted basicity and acidity. The strong basicity of MgO is primarily attributed to low-coordinate oxygen anions (O²⁻) found at defects such as corners and edges of the crystal lattice. These sites function as potent Lewis bases.

In addition to Lewis basicity, MgO can exhibit Brønsted basicity through surface hydroxyl groups (-OH), which can form from the dissociative adsorption of water. While predominantly basic, MgO also possesses weak Lewis acid sites associated with coordinatively unsaturated Mg²⁺ cations. researchgate.netrsc.org The synergistic interplay between these basic and acidic sites is crucial for its catalytic activity, enabling the activation of a diverse range of reactant molecules. researchgate.netacs.org

Site Type	Description	Catalytic Role
Strong Basic Sites	Low-coordination O²⁻ anions at corners and edges.	Proton abstraction, activation of acidic molecules.
Medium Basic Sites	Oxygen in Mg²⁺-O²⁻ pairs on crystal faces.	Intermediate in reactions requiring moderate basicity.
Weak Basic Sites	Surface hydroxyl (OH⁻) groups.	Involved in reactions where mild basicity is sufficient.
Weak Lewis Acid Sites	Coordinatively unsaturated Mg²⁺ cations.	Coordination with basic molecules, such as carbonyls.

Role of MgO as a Catalyst Support

This compound is extensively utilized as a support material for metal and metal oxide catalysts, a role underscored by its high thermal stability and basic character. As a support, MgO can significantly influence catalytic performance in several ways:

Dispersion of Active Species: The high surface area of certain forms of MgO facilitates the fine dispersion of active catalytic particles, such as metal nanoparticles, thereby maximizing the number of accessible active sites. beilstein-journals.org

Metal-Support Interactions: Strong interactions can occur between the supported metal and the MgO surface, altering the electronic properties of the metal and, consequently, its catalytic activity, selectivity, and longevity. researchgate.netnih.gov The basic nature of MgO can, for instance, lead to electron transfer to the supported metal. researchgate.net

Modification of Surface Chemistry: The inherent basicity of the MgO support can neutralize acidic sites on the active catalyst or introduce basic functionalities to the composite material. beilstein-journals.org

Prevention of Sintering: MgO can stabilize catalytic nanoparticles at elevated temperatures, inhibiting their agglomeration and the associated loss of catalytic activity. beilstein-journals.org

Heterogeneous Catalysis with this compound

The distinct surface characteristics of this compound render it an effective heterogeneous catalyst in a broad spectrum of applications, from organic synthesis to environmental remediation.

MgO in Organic Transformations (e.g., Dehydrogenation, Condensation Reactions)

The basic nature of this compound makes it a valuable catalyst in a variety of organic reactions.

Dehydrogenation Reactions: MgO can catalyze the dehydrogenation of alkanes and alcohols. For instance, it has been investigated as a catalyst for the dehydrogenation of n-octane. bohrium.com It can also serve as a support material for other dehydrogenation catalysts. rsc.org

Condensation Reactions: MgO is an effective solid base catalyst for aldol-type condensation reactions, which are fundamental carbon-carbon bond-forming reactions. It also catalyzes Knoevenagel condensation reactions, where it can act as both a catalyst and an emulsion stabilizer in Pickering interfacial catalysis. nih.gov

This compound as a Catalyst for Biodiesel Production

This compound has garnered attention as a promising solid base catalyst for the transesterification of triglycerides with alcohols to produce biodiesel. etasr.comnih.gov This heterogeneous approach offers several advantages over conventional homogeneous catalysts like potassium hydroxide (B78521) (KOH), including reduced soap formation, lower corrosivity, and simplified product purification. etasr.cometasr.com The catalytic activity of MgO in biodiesel production is influenced by factors such as catalyst concentration, reaction temperature, and the molar ratio of alcohol to oil. etasr.commdpi.com Studies have shown that MgO can be reused for multiple cycles without a significant drop in performance, highlighting its economic and environmental benefits. etasr.commdpi.com

Parameter	Optimal Value (from a study on waste cooking oil)
MgO Concentration	3 wt% etasr.cometasr.com
Reaction Temperature	65 °C etasr.cometasr.com
Ethanol to Oil Molar Ratio	9:1 etasr.cometasr.com

Carbon Dioxide Adsorption and Conversion Catalysis using MgO

This compound is a highly effective material for the capture of carbon dioxide (CO₂), particularly at intermediate to high temperatures, due to the strong chemical interaction between the acidic CO₂ and the basic MgO surface. bohrium.comrsc.org This process involves the formation of magnesium carbonate (MgCO₃). rsc.org

Photocatalytic Research Involving this compound Nanomaterials

This compound (MgO) nanomaterials have garnered significant interest in the field of environmental remediation due to their distinct physicochemical properties, including a wide bandgap, high surface area, and the presence of surface defects. These characteristics make them promising candidates for photocatalytic applications aimed at degrading persistent organic pollutants and removing toxic heavy metals from aqueous solutions.

Photocatalytic Degradation of Organic Pollutants by MgO Nanoparticles

This compound nanoparticles have demonstrated notable efficacy as a photocatalyst for the degradation of various organic pollutants, particularly synthetic dyes discharged from industries. mdpi.combohrium.com The photocatalytic process involves the generation of highly reactive oxygen species (ROS), such as hydroxyl radicals (•OH), upon the irradiation of MgO with light of appropriate wavelength. mdpi.comnih.gov These radicals are powerful oxidizing agents that can break down complex organic molecules into simpler, less harmful substances like carbon dioxide and water. bohrium.com

Research has shown that the efficiency of MgO nanoparticles in degrading organic dyes is influenced by factors such as crystallite size, surface area, and the type of light irradiation (UV or visible). For instance, MgO nanoparticles with a small average crystallite size (approximately 3.20 nm) and a significant surface area (52 m²/g) have been shown to be effective photocatalysts. mdpi.comnih.govresearchgate.net

Studies have investigated the degradation of dyes such as Rhodamine B (RhB), Rhodamine 6G (R6G), and Methylene (B1212753) Blue (MB). In one study, MgO nanoparticles achieved 100% degradation of Rhodamine B within 180 minutes under UV light irradiation and 83.23% degradation under visible light. mdpi.comnih.govresearchgate.net For Rhodamine 6G, the degradation efficiency was 92.62% under UV light and 38.71% under visible light over the same period. mdpi.comnih.govresearchgate.net This indicates a degree of selectivity in the photocatalytic activity of MgO. Other research has demonstrated that MgO nanoparticles can degrade over 95% of both Rhodamine B and Methylene Blue under visible light, with MB degradation proceeding slightly faster. proquest.com Doping MgO with other metals, such as silver (Ag), has also been explored to enhance photocatalytic activity. For example, 2% Ag-doped MgO nanoparticles showed a 75% degradation of Methylene Blue in 180 minutes under UV light, an improvement over undoped MgO. nih.gov

The mechanism of degradation is believed to be initiated by the generation of electron-hole pairs in the MgO structure upon light absorption. These charge carriers migrate to the nanoparticle surface, where they react with water and oxygen to produce the destructive hydroxyl radicals. mdpi.combohrium.com The entire process is a promising advanced oxidation process (AOP) for treating wastewater contaminated with organic dyes. bohrium.com

Table 1: Research Findings on Photocatalytic Degradation of Organic Dyes by MgO Nanoparticles

Pollutant	Catalyst	Irradiation Source	Time (min)	Degradation Efficiency (%)	Reference
Rhodamine B	MgO NPs	UV Light	180	100	mdpi.comnih.govresearchgate.net
Rhodamine B	MgO NPs	Visible Light	180	83.23	mdpi.comnih.govresearchgate.net
Rhodamine 6G	MgO NPs	UV Light	180	92.62	mdpi.comnih.govresearchgate.net
Rhodamine 6G	MgO NPs	Visible Light	180	38.71	mdpi.comnih.govresearchgate.net
Rhodamine B	MgO NPs	Visible Light	180	>95	proquest.comresearchgate.net
Methylene Blue	MgO NPs	Visible Light	150	>99	proquest.comresearchgate.net
Methylene Blue	Pure MgO NPs	UV Light	180	52	nih.gov
Methylene Blue	2% Ag-doped MgO NPs	UV Light	180	75	nih.gov
Methyl Red	MgO NPs	UV Light	Not Specified	97.08	researchgate.net

MgO-mediated Heavy Metal Ion Removal via Photocatalysis

The removal of toxic heavy metal ions from wastewater is a critical environmental challenge. While semiconductor photocatalysis is a recognized method for the reduction of certain heavy metal ions like hexavalent chromium (Cr(VI)) to less toxic forms such as trivalent chromium (Cr(III)), the primary mechanism for heavy metal removal by this compound nanomaterials is widely identified in scientific literature as adsorption. mdpi.commdpi.com MgO nanoparticles are effective in this capacity due to their high surface area, numerous active sites, and their ability to create an alkaline environment which promotes the precipitation of metal hydroxides. researchgate.net

Research into MgO nanomaterials for heavy metal remediation has extensively documented their high adsorption capacities for various ions. For instance, MgO nanorods have demonstrated significant removal of Lead (Pb(II)) and Copper (Cu(II)) ions from aqueous solutions, with the process reaching equilibrium in under 30 minutes. mdpi.com The removal is attributed to a monolayer chemisorption process. mdpi.com Studies on MgO/g-C₃N₄ composites also highlight adsorption as the key mechanism for the uptake of Pb(II) and Cadmium (Cd(II)) ions. mdpi.com

While the term photocatalysis is sometimes associated with nanomaterials in general, specific studies on MgO focus on its role as a potent adsorbent for heavy metals. researchgate.netmdpi.com The process involves the binding of metal ions to the surface of the MgO nanoparticles. The high efficiency of MgO-based materials in sequestering heavy metals makes them a subject of ongoing research for environmental cleanup applications, even if the primary interaction is not photocatalytic.

Table 2: Research Findings on Heavy Metal Removal by MgO-Based Nanomaterials

Pollutant	Adsorbent Material	Mechanism	Adsorption Capacity (mg/g)	Removal Efficiency (%)	Reference
Lead (Pb(II))	MgO Nanorods	Adsorption	221.26	>95	mdpi.com
Copper (Cu(II))	MgO Nanorods	Adsorption	234.34	>98	mdpi.com
Lead (Pb(II))	MgO/g-C₃N₄	Adsorption	114	Not Specified	mdpi.com
Cadmium (Cd(II))	MgO/g-C₃N₄	Adsorption	90	Not Specified	mdpi.com
Lead (Pb(II))	Fe₃O₄/MgO Nanocomposite	Adsorption	2399.44	99.98	researchgate.net
Lead (Pb(II))	MgO Nanomaterials	Adsorption	68.94	Not Specified	bohrium.comresearchgate.net

Environmental Remediation Research with Magnesium Oxide

Adsorptive Removal of Pollutants by Magnesium Oxide

This compound's efficacy in removing pollutants stems from its surface chemistry, which allows for strong interactions with various contaminants through mechanisms like chemisorption, ion exchange, and surface complexation.

Wastewater Treatment: Heavy Metal and Dye Adsorption by MgO

This compound and its composites have demonstrated significant potential in removing a wide array of heavy metal ions and organic dyes from wastewater. The adsorption capacity is often influenced by the specific morphology of MgO (e.g., nanorods, nanoplates, microspheres), surface modifications, and solution conditions such as pH and contact time.

Heavy Metal Adsorption: MgO-based materials have shown high adsorption capacities for various heavy metals, including lead (Pb), copper (Cu), cadmium (Cd), nickel (Ni), zinc (Zn), and arsenic (As). For instance, MgO nanorods exhibit a high adsorption capacity for Cu(II) (234.34 mg/g) and Pb(II) (221.26 mg/g) mdpi.com. MgO nanoparticles stabilized on N-doped biochar (MgO@N-biochar) have reported exceptionally high adsorption capacities for Pb, reaching up to 893 mg/g, with rapid equilibrium times of less than 10 minutes nih.gov. Similarly, MgO microspheres have demonstrated a remarkable adsorption capacity for As(III) of 502 mg/g acs.org. The mechanisms involved in heavy metal removal often include surface complexation, ion exchange, precipitation, and the formation of stable complexes mdpi.comnih.govnih.govresearchgate.net.

Dye Adsorption: MgO-based adsorbents are also effective in removing organic dyes from industrial wastewater. MgO nanoplates have shown strong adsorption for dyes like Congo red, with an adsorption capacity of 131.3 mg/g in 30 minutes, and predicted capacities reaching up to 303.0 mg/g acs.org. MgO nanorods have achieved a remarkable adsorption capacity of 493.90 mg/g for Basic Fuchsine (BF) dye at pH 11 mdpi.com. Composite materials, such as MgO/activated carbon (MgO/AC), have further enhanced dye removal, with MgO/AC exhibiting a maximum adsorption capacity of 642.3 mg/g for Methylene (B1212753) Blue (MB) iwaponline.com. The adsorption of dyes typically involves electrostatic attractions and hydrogen bonding between the dye molecules and the MgO surface, often facilitated by the formation of magnesium hydroxide (B78521) researchgate.netmdpi.com.

Table 1: Heavy Metal Adsorption Capacities of MgO-based Materials

Pollutant	Adsorbent Material	Adsorption Capacity (mg/g)	Reference
Cu(II)	MgO nanorods	234.34	mdpi.com
Pb(II)	MgO nanorods	221.26	mdpi.com
Pb	MgO@N-biochar	893	nih.gov
Cd	MgO@N-biochar	High	nih.gov
As(III)	MgO microspheres	502	acs.org
As(V)	MgO nanoparticles	115.27	mdpi.com
Cu(II)	MgO@ZnO@BC	50.63	nih.gov
Pb(II)	MgO@ZnO@BC	61.46	nih.gov
Pb	Fe₃O₄@MgO nanocomposite	99% (in 15 min)	researchgate.net
Cd	Fe₃O₄@MgO nanocomposite	High	researchgate.net
Cd(II)	Fe₃O₄/MgO hybrids	>80% (in <5 min)	publish.csiro.au

Table 2: Dye Adsorption Capacities of MgO-based Materials

Dye	Adsorbent Material	Adsorption Capacity (mg/g)	Reference
Congo red	MgO(111) nanoplates	131.3 (in 30 min)	acs.org
Congo red	MgO(111) nanoplates	303.0 (predicted)	acs.org
Reactive Red X3B	MgO(111) nanoplates	277.8 (predicted)	acs.org
Methylene Blue	MgO/AC composite	642.3	iwaponline.com
Basic Fuchsine	MgO nanorods	493.90 (at pH 11)	mdpi.com
Rhodamine B	Fe₃O₄@MgO nanocomposite	99% (in 120 min)	researchgate.net
Methylene Blue	MgO NPs	25-40% (in 140 min)	mdpi.com
Acid Orange	MgO-DW	35.13 (at pH 2)	researchgate.net
Methylene Blue	MgO-DW	25.02 (at pH 11)	researchgate.net

Fluoride (B91410) and Other Ion Removal using MgO Adsorbents

This compound is particularly effective in removing fluoride ions from water, a common contaminant that can cause health issues. The removal of fluoride by MgO typically involves the formation of magnesium hydroxide [Mg(OH)₂] upon contact with water, which then facilitates fluoride adsorption through mechanisms like ligand exchange and ion exchange mdpi.comrsc.org.

Studies have shown that nanostructured MgO-impregnated activated carbon (nMgO@AC) can achieve a maximum fluoride uptake of approximately 121.1 mg/g mdpi.com. Hybrid MgO-biochar composites (MgO-BC) have demonstrated fluoride adsorption capacities of up to 83.05 mg/g acs.org. Layered this compound (MgO) synthesized via a hydrothermal method exhibits a maximum fluoride adsorption capacity of 126.405 mg/g rsc.org. Notably, some MgO nanostructures have reported exceptionally high Langmuir adsorption capacities for fluoride, ranging from 5716 to 15,691 mg/g, with rapid removal occurring within minutes researchgate.netresearchgate.net. The adsorption process is often described by pseudo-second-order kinetics, indicating chemisorption as the primary mechanism mdpi.comrsc.orgmdpi.com. The efficiency of fluoride removal by MgO-based materials is generally maintained over a wide pH range mdpi.comrsc.org.

Table 3: Fluoride Adsorption Capacities of MgO-based Materials

Adsorbent Material	Adsorption Capacity (mg/g)	Key Mechanisms	Reference
nMgO@AC	121.1	Ligand exchange, Mg(OH)₂ formation	mdpi.com
MgO-BC	83.05	Inner-sphere complexation	acs.org
Layered MgO	126.405	Ion exchange, Mg(OH)₂ formation	rsc.org
MgO nanostructures	5716 - 15,691	Electrostatic adsorption, ion exchange, pore filling, etc.	researchgate.netresearchgate.net
CS/OP/AC@MgO	97% (at pH 3.0)	Enhanced electrostatic attraction, chemisorption	mdpi.com

Gaseous Pollutant Adsorption and Neutralization by this compound

This compound is also utilized for the abatement of gaseous pollutants, particularly sulfur dioxide (SO₂) and nitrogen oxides (NOx) from industrial emissions, such as flue gas. MgO acts as an adsorbent and can react with these gases to form stable sulfates and nitrates.

Studies on SO₂ adsorption show that MgO nanoplates can achieve saturated adsorption capacities of 160 mg/g for SO₂ scispace.com. MgO-based desulfurizers have demonstrated high and stable desulfurization efficiencies, reaching up to 97% after extended operation periods nih.govacs.org. The primary product of SO₂ adsorption on MgO is sulfate (B86663), formed through chemical adsorption nih.govacs.org. The presence of coexisting gases like NO₂ and O₂ can promote the conversion of initial adsorption products (sulfite, bisulfite) to sulfate researchgate.net. In flue gas desulfurization, the efficiency can be influenced by factors such as the concentration of magnesium sulfate in the desulfurizing liquid, which enhances performance sciengine.com.

For NOx removal, MgO-based materials combined with ozone oxidation have shown promising results, achieving NOx removal efficiencies of up to 96.5% under specific conditions nih.gov. Modified MgO materials, such as MgO-organic component composites, have also shown improved simultaneous adsorption of SO₂ and NOx, with specific adsorption capacities reported for both gases researchgate.net.

Table 4: Gaseous Pollutant Adsorption Capacities of MgO-based Materials

Pollutant	Adsorbent Material	Adsorption Capacity / Efficiency	Reference
SO₂	MgO nanoplates	160 mg/g	scispace.com
NO₂	MgO nanoplates	174 mg/g	scispace.com
SO₂	MgO-based desulfurizer	97% (stable)	nih.govacs.org
SO₂	MgO-organic component	0.3627 mmol/g	researchgate.net
NOx	MgO-organic component	0.2176 mmol/g	researchgate.net
NOx	MgO + O₃ oxidation	96.5% (under specific conditions)	nih.gov

This compound in Soil and Groundwater Remediation Technologies

This compound plays a crucial role in soil and groundwater remediation, primarily through its ability to neutralize acidity and immobilize heavy metals.

In soil remediation , MgO acts as a soil amendment to stabilize heavy metal contamination. Its alkaline nature helps increase soil pH, which in turn reduces the solubility and mobility of pH-dependent heavy metals like lead (Pb) and cadmium (Cd) researchgate.netmdpi.com. This process involves precipitation, complexation, and ion exchange, effectively locking the metals into less leachable forms mdpi.comnih.govresearchgate.net. For instance, low-grade MgO (LG-MgO) can achieve significant metal fixation rates, exceeding 80%, and can maintain optimal stabilization conditions over long periods by acting as an alkali reservoir researchgate.netmdpi.com. MgO has also been used in synergistic solidification with microorganisms to improve the mechanical properties and heavy metal immobilization in contaminated soils researchgate.net.

For groundwater remediation , MgO is employed in treating Acid Mine Drainage (AMD). AMD is characterized by low pH and high concentrations of dissolved metals. MgO can neutralize the acidity, raising the pH and facilitating the precipitation of dissolved metals as hydroxides or carbonates uj.ac.zaresearchgate.netmdpi.comupc.edu. For example, magnesium hydroxide, derived from MgO, has been shown to effectively neutralize AMD, raising the pH from 2.19 to 8.53 and reducing dissolved solids researchgate.net. MgO-based materials can also decrease the concentration of various metals such as As, Cd, Cr, Zn, Ni, and Mn in treated mine water mdpi.comupc.edu. Furthermore, MgO-amended tailings show increased resistance to re-acidification, contributing to long-term environmental stability mdpi.comupc.edu.

Advanced Environmental Technologies Incorporating MgO

The integration of MgO into advanced materials and technologies enhances its environmental remediation capabilities. Composite materials, such as MgO-biochar, MgO-metal oxide nanocomposites, and MgO-graphene composites, leverage the synergistic properties of MgO with other materials to improve pollutant removal efficiency and introduce new functionalities.

MgO-Biochar Composites: These materials combine the adsorptive properties of biochar with the reactivity of MgO, showing enhanced removal of fluoride and heavy metals nih.govacs.orgnih.gov. The biochar matrix can support and stabilize MgO nanoparticles, preventing aggregation and increasing the available active sites.

MgO-based Nanocomposites: The development of core-shell structures like Fe₃O₄@MgO nanocomposites offers magnetic separation capabilities, facilitating easy recovery of the adsorbent after treatment researchgate.netpublish.csiro.aumostwiedzy.pl. These composites have demonstrated efficient removal of both heavy metals (e.g., Pb, Cd) and organic dyes (e.g., Rhodamine B) from water researchgate.netmostwiedzy.pl. Furthermore, MgO has been incorporated into photocatalytic materials, such as MgO-infused g-C₃N₄ nanocomposites, which show promise for the photocatalytic degradation of organic pollutants like methylene blue and tetracycline (B611298) antibiotics rsc.orgresearchgate.net.

Modified MgO Adsorbents: Surface modification of MgO with other materials, such as activated carbon (MgO/AC) or doping with metal oxides (e.g., Bi₂O₃), can significantly boost adsorption capacities for dyes and other contaminants iwaponline.comresearchgate.netnih.gov. These advanced materials often exhibit faster kinetics, higher capacities, and improved selectivity compared to pristine MgO.

The versatility of MgO in forming composites and functional materials underscores its potential for developing next-generation environmental remediation solutions.

Compound Name List:

this compound (MgO)

Magnesium Hydroxide (Mg(OH)₂)

Magnesium Sulfate (MgSO₄)

Magnesium Sulfite (MgSO₃)

Cadmium (Cd)

Lead (Pb)

Copper (Cu)

Nickel (Ni)

Zinc (Zn)

Arsenic (As)

Sulfur Dioxide (SO₂)

Nitrogen Oxides (NOx)

Nitrogen Dioxide (NO₂)

Nitrogen Pentoxide (N₂O₅)

Methylene Blue (MB)

Congo Red

Reactive Brilliant Red X3B

Basic Fuchsine (BF)

Rhodamine B (RhB)

Indigo Carmine (IC)

Reactive Black 5 (RB5)

Reactive Orange 122 (RO122)

Tetracycline

Magnesium Oxide in Biomedical Engineering Research

Antimicrobial Properties of Magnesium Oxide Nanoparticles

This compound nanoparticles (MgO NPs) exhibit potent antimicrobial activity against a broad spectrum of microorganisms, including bacteria and fungi. mdpi.com This has led to extensive research into their potential use in various medical applications to prevent and treat infections.

The antimicrobial action of MgO nanoparticles is multifaceted and involves several key mechanisms:

Generation of Reactive Oxygen Species (ROS): A primary mechanism is the production of ROS, such as superoxide (B77818) anions and hydroxyl radicals. researchgate.net These highly reactive molecules induce oxidative stress, leading to damage of crucial cellular components like proteins, lipids, and DNA, ultimately resulting in microbial cell death. nih.govaip.org The interaction of MgO nanoparticles with the aqueous environment contributes to this ROS generation. researchgate.net

Membrane Damage: MgO nanoparticles can directly interact with the cell membranes of bacteria and fungi. nih.gov This interaction leads to increased membrane permeability and physical damage, causing leakage of intracellular contents and disrupting essential cellular processes. nih.govaip.org Scanning electron microscopy has visually confirmed morphological changes and structural damage to the cell membranes of bacteria treated with MgO nanoparticles. nih.gov

Alkaline Effect: The dissolution of MgO in aqueous solutions creates an alkaline environment due to the formation of magnesium hydroxide (B78521) (Mg(OH)2). mdpi.com While some studies suggest this localized high pH contributes to the antimicrobial effect, other research indicates that a transient alkaline pH alone may not be the primary inhibitory factor for certain bacteria. escholarship.orgnih.govresearchgate.net

Release of Mg²⁺ Ions: The release of magnesium ions (Mg²⁺) from the nanoparticles can also play a role. researchgate.net While essential for many cellular functions, an excess of Mg²⁺ can disrupt the delicate ionic balance within microbial cells, contributing to their demise. researchgate.net

Enzyme Inhibition: MgO nanoparticles can interfere with the function of essential microbial enzymes by binding to their active sites, leading to a loss of catalytic activity and disruption of metabolic pathways. mdpi.com

The effectiveness of these mechanisms is often influenced by the physicochemical properties of the MgO nanoparticles, such as their size, surface area, and concentration. aip.org Smaller nanoparticles generally exhibit stronger antimicrobial properties due to their larger surface-area-to-volume ratio, which enhances their interaction with microbial cells. aip.org

Extensive research has demonstrated the efficacy of MgO nanoparticles against a wide array of pathogenic microbes. Studies have determined the minimal inhibitory concentrations (MIC) and minimal lethal concentrations (MLC) of MgO nanoparticles required to inhibit or kill various bacteria and yeasts. escholarship.org

For instance, one study found the MIC of MgO nanoparticles to be 0.5 mg/mL for Campylobacter jejuni, and 1 mg/mL for both Escherichia coli O157:H7 and Salmonella Enteritidis. nih.gov Another investigation reported MIC values ranging from 0.5 mg/mL to 1.2 mg/mL against a panel of nine pathogenic microorganisms, including drug-resistant strains of bacteria and yeasts. escholarship.org

The following table summarizes the findings of a study on the antimicrobial activity of MgO nanoparticles against various pathogens:

Interactive Data Table: Antimicrobial Activity of MgO Nanoparticles

Pathogen	Type	MIC (mg/mL)	MLC (mg/mL)
Escherichia coli	Gram-negative bacteria	1.0	>1.0
Pseudomonas aeruginosa	Gram-negative bacteria	1.2	1.4
Staphylococcus aureus	Gram-positive bacteria	0.8	1.0
Methicillin-resistant Staphylococcus aureus (MRSA)	Gram-positive bacteria	0.8	1.0
Staphylococcus epidermidis	Gram-positive bacteria	0.5	0.7
Candida albicans	Yeast	0.8	1.0
Candida glabrata	Yeast	1.0	1.2
Candida krusei	Yeast	1.2	1.4

Furthermore, research has shown that MgO nanoparticles can disrupt the formation of biofilms, which are communities of microorganisms that adhere to surfaces and are notoriously difficult to eradicate. mdpi.comescholarship.org For example, a concentration of 1.6 mg/mL of MgO nanoparticles was found to disrupt Staphylococcus epidermidis biofilms. escholarship.orgresearchgate.net The ability to both kill planktonic (free-floating) bacteria and disrupt biofilms highlights the potential of MgO nanoparticles as effective antimicrobial agents in various medical settings. escholarship.org

This compound Nanoparticles in Tissue Engineering Scaffolds

This compound nanoparticles are being increasingly investigated for their role in tissue engineering, particularly in the development of scaffolds for bone regeneration. mdpi.comnih.gov These scaffolds provide a three-dimensional framework that supports cell growth and tissue formation. mdpi.com

The incorporation of MgO nanoparticles into tissue engineering scaffolds offers several advantages:

Enhanced Osteogenesis: MgO nanoparticles have been shown to promote the activity of osteoblasts, the cells responsible for bone formation. nih.gov This leads to increased expression of osteogenic markers like alkaline phosphatase (ALP) and osteocalcin (B1147995) (OCN), as well as enhanced calcium deposition. researchgate.net

Improved Mechanical Properties: The addition of MgO nanoparticles can significantly improve the mechanical strength of scaffolds, making them more suitable for load-bearing applications. nih.govnih.gov

Antimicrobial Properties: The inherent antibacterial properties of MgO nanoparticles can help prevent infections at the site of implantation, a common complication in tissue engineering. nih.gov

Bioactivity: Scaffolds containing MgO nanoparticles can exhibit notable bioactivity, promoting the formation of a hydroxyapatite (B223615) layer on their surface when immersed in simulated body fluid, which is a key indicator of bone-bonding ability. mdpi.com

For example, a study on bacterial cellulose (B213188) (BC) scaffolds incorporated with green-synthesized MgO nanoparticles demonstrated significantly increased mechanical strength and porosity. nih.gov The nanocomposite scaffold also promoted the osteogenic activity of osteoblast-like cells, indicating its potential for bone tissue regeneration. nih.govresearchgate.net Another study showed that chitosan-based membranes impregnated with MgO nanoparticles exhibited higher tensile strength compared to pure chitosan (B1678972) membranes. nih.gov

MgO in Biosensor Development and Bioimaging Modalities

The unique properties of this compound nanoparticles also make them attractive for use in biosensors and bioimaging. mdpi.com A biosensor is a device that detects the presence or concentration of a biological analyte, such as a biomarker for a disease. sigmaaldrich.com

In the context of biosensors, MgO nanoparticles can be used to modify electrodes, enhancing their sensitivity and performance. mdpi.com For instance, a non-enzymatic electrochemical biosensor based on MgO nanoparticles modified with graphene oxide-molybdenum disulfide has been developed for the ultra-sensitive detection of phenolic compounds in wastewater. researchgate.net The excellent catalytic ability of MgO contributes to the superior electroanalytical performance of the fabricated electrode. researchgate.net

While the primary application of MgO in this area is in biosensor development, its potential in bioimaging is also being explored. mdpi.com Bioimaging involves the non-invasive visualization of biological processes at the molecular level. sigmaaldrich.com The development of multifunctional nanoparticles that combine therapeutic and diagnostic (theranostic) capabilities is an active area of research, and MgO's biocompatibility makes it a candidate for such applications.

Research into Antioxidant Activity and Drug Delivery Systems utilizing MgO

This compound nanoparticles have demonstrated significant antioxidant properties, which are attributed to their ability to scavenge free radicals. mdpi.comnih.gov This antioxidant activity is beneficial in mitigating oxidative stress, which is implicated in a variety of diseases. The large surface area-to-volume ratio of MgO nanoparticles provides numerous active sites for interaction with reactive oxygen species. nih.gov

Studies have evaluated the antioxidant potential of MgO nanoparticles using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. nih.govijpsjournal.com Research has shown a concentration-dependent increase in the antioxidant activity of MgO nanoparticles. ijpsjournal.com For example, one study found that MgO nanoparticles synthesized using Momordica charantia fruit extract exhibited DPPH scavenging activity ranging from 20.35% at 50 µg/mL to 75.01% at 500 µg/mL. ijpsjournal.com

In addition to their antioxidant properties, MgO nanoparticles are being investigated as components of drug delivery systems. mdpi.com Their high surface area allows for the loading of therapeutic agents, and their biocompatibility and biodegradability are advantageous for in vivo applications. The ability of MgO nanoparticles to respond to the acidic microenvironment of tumors, leading to the release of drugs, is a particularly promising area of research for targeted cancer therapy.

Theoretical and Computational Modeling of Magnesium Oxide Systems

First-Principles Simulations of Magnesium Oxide

First-principles methods, rooted in quantum mechanics, offer a fundamental approach to understanding material properties without empirical parameters. Density Functional Theory (DFT) and its extensions, along with molecular dynamics (MD) and Monte Carlo (MC) simulations, are widely employed for MgO.

Density Functional Theory (DFT) Studies on MgO Electronic and Structural Properties

Density Functional Theory (DFT) is a powerful quantum mechanical modeling method used to investigate the electronic and structural properties of materials. For MgO, DFT calculations have been instrumental in determining fundamental parameters such as lattice constants, band gaps, cohesive energies, and the behavior of surfaces and defects.

Studies using DFT, often employing approximations like the Generalized Gradient Approximation (GGA) or the local density approximation (LDA), have accurately predicted the structural properties of bulk MgO. The calculated lattice constant for bulk MgO is typically around 4.25 Å mdpi.com, with experimental values being close to 4.21 Å. The band gap of bulk MgO, a crucial electronic property, is often underestimated by standard DFT functionals. For instance, GGA and PBE functionals predict band gaps around 4.55 eV mdpi.com or 4.95 eV acs.org, whereas experimental values are higher, around 7.8 eV acs.org or 5.5-7.2 eV mdpi.com. This discrepancy is attributed to the approximations in the exchange-correlation functionals used in DFT. Advanced methods like hybrid functionals or DFT+U corrections are employed to achieve better agreement with experimental band gaps mdpi.comacs.org.

DFT has also been applied to study MgO surfaces, revealing that different crystallographic planes can exhibit distinct electronic properties. For example, the MgO(111) surface has been shown to exhibit metallic properties due to surface states, unlike the semiconducting bulk MgO worldscientific.com. Furthermore, DFT calculations are used to determine cohesive energies, which quantify the stability of the material. For MgO monolayers, cohesive energies have been calculated to be around -5.89 eV (GGA) and -5.34 eV (GGA-mBJ) researchgate.net, indicating good stability.

Phase transitions in MgO under pressure have also been investigated using DFT. For example, the transition from the B1 (NaCl) phase to the B2 (CsCl) phase has been predicted to occur around 400 GPa researchgate.netaps.org. Studies on specific phases like Wurtzite MgO have also yielded transition pressures to the B2 phase, such as 45.86 GPa for the B4 phase karazin.ua.

Table 8.1.1: Selected Electronic and Structural Properties of MgO from DFT Calculations

Property	Value (Approximate)	Method/Approximation	Reference
Lattice Constant (bulk)	4.25 Å	DFT (PBE-GGA)	mdpi.com
Lattice Constant (bulk)	4.19 Å	DFT	acs.org
Band Gap (bulk)	4.55 eV	DFT (PBE-GGA)	mdpi.com
Band Gap (bulk)	4.95 eV	DFT (PBE)	acs.org
Band Gap (bulk)	6.62 eV	DFT (B3LYP)	acs.org
Cohesive Energy (monolayer)	-5.89 eV	DFT (GGA)	researchgate.net
Cohesive Energy (monolayer)	-5.34 eV	DFT (GGA-mBJ)	researchgate.net
B1-B2 Phase Transition	~400 GPa	DFT	researchgate.netaps.org

Molecular Dynamics and Monte Carlo Simulations of MgO Phase Behavior

Molecular Dynamics (MD) and Monte Carlo (MC) simulations are crucial for studying the thermodynamic properties and phase behavior of MgO, especially at high pressures and temperatures. These methods allow for the simulation of atomic interactions over time or statistically to predict phase transitions, melting points, and equations of state.

MD simulations, often parameterized using force fields derived from DFT calculations (e.g., qMS-Q FF researchgate.net), have been used to investigate the phase diagram of MgO. These simulations predict a pressure-induced phase transition from the B1 (NaCl) to the B2 (CsCl) phase around 400 GPa researchgate.netaps.org. Furthermore, MD simulations are employed to study melting behavior, predicting that MgO melts at temperatures significantly higher than its ambient melting point of approximately 3100 K ucl.ac.uk under extreme pressures. For instance, melting temperatures can rise to around 8000 K at 150 GPa ucl.ac.uk, with complete melting occurring at pressures exceeding 600 GPa aps.orgnih.gov.

MC simulations, along with MD, are also used to explore phase coexistence curves, such as the B1-B2 and B1-liquid phase boundaries researchgate.net. These simulations provide insights into the behavior of MgO under conditions relevant to planetary interiors and high-energy impacts aps.orgnih.gov. The development of accurate interatomic potentials is key to the reliability of these simulations, and potentials derived from first-principles calculations have shown good agreement with experimental data and higher-level theoretical predictions researchgate.netmdpi.com.

Table 8.1.2: Selected Phase Behavior of MgO from MD/MC Simulations

Phenomenon	Condition/Value	Method	Reference
B1-B2 Phase Transition	~400 GPa	DFT + MD	researchgate.netaps.org
Melting Temperature (0 GPa)	~2900-3400 K	MD	ucl.ac.uk
Melting Temperature (150 GPa)	~8000 K	MD	ucl.ac.uk
Complete Melting Pressure	>600 GPa	MD	aps.orgnih.gov

Mathematical Modeling of MgO Reactions and Processes

Mathematical models are essential for describing and predicting the kinetics and properties of MgO in various chemical and physical processes.

Hydration Kinetics Modeling of this compound

The hydration of this compound (MgO) to form magnesium hydroxide (B78521) (Mg(OH)₂) is a critical reaction in many applications, such as cementitious materials. Kinetic models are used to describe the rate and extent of this reaction.

Research has shown that MgO hydration kinetics can be described by models such as the boundary nucleation and growth model, similar to those used for cement hydration researchgate.netexlibrisgroup.com. Empirical kinetic models and modified shrinking core models have been applied to fit experimental data, yielding kinetic parameters like 'p k' and 'd k' onemine.org. The hydration process can be characterized by an activation energy, which for light-burned MgO has been determined to be around 77 kJ/mol researchgate.netexlibrisgroup.com. For other forms of MgO, activation energies have been reported in the range of 50 to 93 kJ/mol cas.cz or around 67-73.6 kJ/mol rsc.org.

The hydration rate is influenced by factors such as calcination temperature and hydration temperature onemine.org. For instance, the hydration rate of light-burned MgO exhibits a peak, whereas hard-burned MgO shows a continuously declining rate researchgate.netexlibrisgroup.com. Models like the Yerofeyev equation, ln(1/(1-a)) = (kt)^n, have also been used to fit hydration data over specific temperature ranges cas.cz. The influence of factors like particle size, solid-to-liquid ratio, and stirring speed on hydration rate has also been investigated, with models confirming these findings cambridge.orgresearchgate.net.

Table 8.2.1: MgO Hydration Kinetics Parameters

Parameter/Model Component	Value/Description	Reference
Activation Energy (Light-burned)	77 kJ/mol	researchgate.netexlibrisgroup.com
Activation Energy (General)	50-93 kJ/mol	cas.cz
Activation Energy (General)	~67-73.6 kJ/mol (16-17.6 kcal/mol)	rsc.org
Kinetic Model	Empirical: kt^p = -ln(1-alpha)	onemine.org
Kinetic Model	Modified Shrinking Core: kt = beta*d^2 * [1 - (1-alpha)^(1/3)]^2	onemine.org
Kinetic Model	Yerofeyev: ln(1/(1-a)) = (kt)^n	cas.cz
Hydration Rate Dependence	Decreases with increasing calcination temperature, increases with hydration temp.	onemine.org

Thermal and Transport Property Modeling of MgO Nanofluids

Nanofluids, suspensions of nanoparticles in a base fluid, are engineered to enhance thermal properties for heat exchange applications. MgO-based nanofluids, particularly MgO in ethylene (B1197577) glycol (MgO-EG), have shown promising results. Mathematical models are employed to predict their thermal conductivity and viscosity.

Studies have utilized various modeling approaches, including polynomial correlations, Multivariate Adaptive Regression Splines (MARS), and Group Method of Data Handling (GMDH), to forecast the thermal conductivity of MgO nanofluids researcher.lifemdpi.com. These models typically use base fluid properties, volume concentration, particle size, and temperature as inputs. The GMDH model, for instance, has demonstrated high accuracy with R-squared values reaching 0.9991 researcher.lifemdpi.com.

Experimental data indicates that MgO-EG nanofluids exhibit significant thermal conductivity enhancements, with increases up to 40.6% observed at a 5% volume fraction of MgO nanoparticles tandfonline.com. This enhancement generally increases non-linearly with particle concentration and shows a weak dependence on temperature within the range of 10–60°C mdpi.comtandfonline.com. The viscosity of MgO-EG nanofluids typically shows a low increase compared to the base fluid, often exhibiting Newtonian behavior and decreasing with increasing temperature tandfonline.comd-nb.inforesearchgate.net. The increments in thermal conductivity and viscosity are often found to be higher than predicted by classical models for solid-liquid mixtures tandfonline.com.

Table 8.2.2: Thermal and Transport Properties of MgO-EG Nanofluids

Property/Model Metric	Value/Description	Method/Model	Reference
Thermal Conductivity Enhancement	Up to 40.6% (at 5% vol. fraction)	Experimental	tandfonline.com
Thermal Conductivity Model Accuracy	R² = 0.9949 (Correlation), 0.9952 (MARS), 0.9991 (GMDH)	Modeling	researcher.lifemdpi.com
Viscosity Behavior	Newtonian, decreases with temperature	Experimental	tandfonline.comd-nb.info
Temperature Dependence (TC)	Weak dependence (10-60°C)	Experimental	mdpi.comtandfonline.com

Machine Learning Approaches in MgO Material Design and Prediction

Machine Learning (ML) techniques are increasingly applied to accelerate material discovery, optimize material properties, and predict performance in complex systems involving MgO. These data-driven approaches can significantly reduce the time and cost associated with traditional trial-and-error methods.

ML algorithms, such as Artificial Neural Networks (ANNs) and Gradient Boosting Decision Trees (GBDT), are used to predict various properties of MgO-based materials. For instance, ANNs have been employed to predict the oxidation behavior, effective diffusion coefficients, and kinetic parameters of MgO-C refractories with high accuracy, achieving R² values in the range of 0.986–0.999 for diffusion coefficient predictions mdpi.compreprints.orgnih.gov. ANNs have also accurately predicted mechanical properties like compressive strength (with ~1.3% error) and apparent porosity (with ~0.35% error) for MgO-C materials mdpi.comnih.gov.

Table 8.3: Machine Learning Applications in MgO Systems

Application Area	Predicted Property/Outcome	ML Model Type (Example)	Performance Metric (Example)	Reference
MgO-C Refractories	Effective Diffusion Coefficient (Oxidation)	ANN	R² = 0.986–0.999	mdpi.compreprints.orgnih.gov
MgO-C Refractories	Compressive Strength	ANN	Error ≈ 1.3%	mdpi.comnih.gov
MgO-C Refractories	Apparent Porosity	ANN	Error ≈ 0.35%	mdpi.comnih.gov
Amorphous MgO (A-MgO) Adsorption	Fluoride (B91410) Ion Removal Percentage	GBDT-S	R² = 0.99 (train), 0.80 (test)	aip.org
CaO-MgO-SiO₂-Al₂O₃ Slags	Liquid Fraction, MgO Saturation	AI/ML	Prediction Accuracy	onemine.org
General Material Design/Prediction	Material Properties, Lifetime, Wear Rate	Various ML Algorithms	High Accuracy	ceramics.orgmdpi.com

Future Directions and Emerging Research Frontiers in Magnesium Oxide Studies

Challenges and Opportunities in Scalable and Sustainable MgO Synthesis

The synthesis of Magnesium Oxide nanoparticles (MgO NPs) is evolving from conventional energy-intensive methods to more sustainable and environmentally friendly "green" approaches. This shift presents both significant opportunities for eco-friendly production and considerable challenges in achieving industrial-scale output with consistent quality.

Traditional physical and chemical synthesis routes, such as sol-gel, co-precipitation, and hydrothermal methods, often require careful control of parameters like temperature and pH and can involve toxic chemical reagents that may compromise the biocompatibility of the final product. nih.gov The primary challenge of these conventional methods lies in their environmental impact, including high energy consumption and the generation of potentially harmful byproducts. researchgate.net

In response, green synthesis has emerged as a promising alternative, utilizing biological entities like plants, bacteria, fungi, and algae. researchgate.netmdpi.com These methods leverage metabolites and phytochemicals from biological extracts to act as reducing and capping agents, facilitating the formation of nanoparticles. nih.govresearchgate.net This approach is not only more environmentally friendly and non-toxic but also offers a pathway to producing highly biocompatible MgO nanoparticles suitable for biomedical applications. researchgate.netmdpi.com

However, the transition to green synthesis is not without its hurdles. A major challenge is controlling the size, shape, stability, and surface area of the resulting nanoparticles, as these properties are highly sensitive to factors like pH, temperature, and the specific biological extract used. researchgate.net Furthermore, ensuring the scalability of these processes to meet industrial demand while maintaining batch-to-batch consistency and purity remains a significant research focus. Overcoming these obstacles is key to harnessing the full potential of sustainable MgO synthesis for widespread application.

Synthesis Method	Description	Key Advantages	Challenges
Conventional (e.g., Sol-Gel, Co-precipitation)	Chemical processes involving precursor hydrolysis and condensation, followed by calcination. nih.gov	Good control over particle size and purity. Well-established and scalable.	High energy consumption, use of potentially toxic chemicals, generation of hazardous byproducts. nih.govresearchgate.net
Green Synthesis (Bio-mediated)	Utilizes extracts from plants, fungi, or bacteria as reducing and stabilizing agents. mdpi.com	Eco-friendly, low cost, non-toxic byproducts, produces biocompatible nanoparticles. researchgate.netmdpi.com	Difficulty in controlling particle size and morphology, challenges in scaling up production, potential for batch inconsistency. researchgate.net

Interdisciplinary Approaches in this compound Research

The unique properties of this compound have fostered a highly interdisciplinary research landscape, bridging materials science, medicine, environmental science, and catalysis. This convergence of expertise is unlocking novel applications and deepening the fundamental understanding of MgO's behavior.

In the biomedical field , MgO nanoparticles are extensively studied for their excellent biocompatibility, biodegradability, and antibacterial properties. mdpi.comnih.gov Researchers are exploring their use as potent agents against various bacterial strains, including E. coli and S. aureus, and as antifungal agents. mdpi.com The mechanism often involves the generation of reactive oxygen species (ROS) that disrupt cell walls. researchgate.net Beyond antimicrobial uses, MgO is a candidate for tissue engineering applications and as a component in biocompatible composites for bone regeneration. mdpi.comnih.gov

In catalysis , MgO is a highly promising solid base catalyst and support material. acs.org Its performance is heavily dependent on morphology, surface area, and crystallinity. acs.org Interdisciplinary studies combining materials chemistry and chemical engineering focus on synthesizing MgO with specific structures—such as nanoflakes, cubes, or spheres—to optimize its catalytic activity in reactions like Claisen-Schmidt condensations. acs.org Furthermore, MgO is used as a support for transition metal catalysts in crucial industrial processes, such as ammonia (B1221849) decomposition for the hydrogen economy. acs.org

Environmental science represents another critical frontier. MgO-based materials are being developed for CO2 capture at intermediate temperatures, addressing a key challenge in climate change mitigation. acs.org The interaction between materials scientists and environmental engineers is crucial for designing sorbents with enhanced performance and durability. This collaborative approach ensures that fundamental material properties are tailored to meet the demands of real-world environmental applications.

Advanced Characterization Techniques for In-Situ MgO System Analysis

Understanding the dynamic behavior of this compound under real-world conditions is crucial for optimizing its performance, particularly in catalysis and environmental applications. The development of advanced in-situ and operando characterization techniques allows researchers to observe the structural and chemical evolution of MgO systems in real-time, providing unprecedented insights into reaction mechanisms.

In-situ Transmission Electron Microscopy (TEM) , particularly Environmental TEM (ETEM), provides a powerful window for observing processes at the near-atomic level. nih.gov Researchers have used ETEM to directly visualize the hydroxylation of MgO nanocrystals, the growth of MgO nanorods, and the mechanisms of dehydroxylation and rehydroxylation of magnesium hydroxide (B78521). nih.govacs.orgresearchgate.net These observations are critical for understanding how MgO interacts with its environment, which is fundamental to its application in areas from catalysis to corrosion protection. researchgate.netresearchgate.net

Operando spectroscopy is an even more advanced methodology that combines in-situ spectroscopic characterization with the simultaneous measurement of catalytic activity and selectivity. wikipedia.orgethz.ch This approach directly links the structural properties of a working catalyst to its performance. wikipedia.org For MgO-based systems, techniques like operando Raman spectroscopy, Fourier-transform infrared spectroscopy (FTIR), and X-ray absorption spectroscopy (XAS) are employed. researchgate.netmdpi.com For instance, these methods have been used to study the chemical states of platinum nanoparticles on an MgO support during electrochemical reactions or to investigate the bulk and atomic structure of Ni/MgO catalysts during ammonia decomposition. acs.orgresearchgate.net By monitoring the catalyst under true working conditions, operando spectroscopy helps to identify the true active sites and reaction intermediates, which is essential for the rational design of new and improved catalytic materials. mdpi.com

Technique	Type	Information Provided	Application in MgO Research
Environmental Transmission Electron Microscopy (ETEM)	In-situ Microscopy	Real-time, atomic-scale imaging of structural and morphological changes in a controlled gaseous environment. nih.gov	Observing hydroxylation/dehydroxylation, nanorod growth, and oxidation processes on MgO surfaces. nih.govacs.orgjmst.org
Operando Raman Spectroscopy	Operando Spectroscopy	Vibrational modes of molecules, providing information on chemical bonds and molecular structure during a reaction. researchgate.net	Identifying surface species and reaction intermediates on MgO-supported catalysts under working conditions. researchgate.net
Operando FTIR Spectroscopy	Operando Spectroscopy	Vibrational transitions of molecules, sensitive to adsorbed species and surface functional groups. researchgate.net	Monitoring the adsorption and conversion of reactants on MgO catalyst surfaces in real-time. mdpi.com
Operando X-ray Diffraction (XRD)	Operando Diffraction	Crystalline phase and structural changes of the bulk material during reaction. acs.org	Tracking the formation of active phases and sintering of Ni particles on MgO supports during catalysis. acs.org
Operando X-ray Absorption Spectroscopy (XAS)	Operando Spectroscopy	Electronic state (e.g., oxidation state) and local atomic coordination of specific elements. researchgate.netmdpi.com	Probing the electronic state of metal nanoparticles supported on MgO during catalytic reactions. researchgate.net

Q & A

Q. Methodological Answer :

• Experimental Design :
  • Materials : Crucible, Mg ribbon, Bunsen burner, electronic balance (±0.001 g), clay triangle .
  • Procedure :

Weigh the empty crucible.

Add Mg ribbon and reweigh.

Heat crucible in a Bunsen burner flame (blue flame, controlled temperature) until Mg fully oxidizes. Lift the lid periodically to allow oxygen influx while minimizing product loss .

Cool and weigh the crucible + MgO.

• Data Processing :
• Calculate masses of Mg and O using subtraction (e.g., $m_{\text{Mg}} = 0.086 \, \text{g}, \, m_{\text{O}} = 0.057 \, \text{g}$) .
• Convert to moles ($n_{\text{Mg}} = \frac{0.086}{24.31} \approx 3.5 \times 10^{-3} \, \text{mol}; \, n_{\text{O}} = \frac{0.057}{16.00} \approx 3.6 \times 10^{-3} \, \text{mol}$).
• Derive molar ratio (e.g., 1:1 for MgO) .

Parameter	Value (Example)	Uncertainty (±g)
Mass of Mg (g)	0.086	0.002
Mass of O (g)	0.057	0.004
Moles of Mg	3.5 × 10⁻³	7 × 10⁻⁵
Moles of O	3.6 × 10⁻³	9 × 10⁻⁵

Q. Key Considerations :

• Use high-precision balances to minimize systematic errors .
• Repeat trials (≥3) to identify outliers (e.g., Trial 4 in showed anomalous Mg₄O ratios due to incomplete combustion).

How to resolve contradictions in empirical formula results (e.g., MgO vs. Mg₂O) arising from experimental limitations?

Q. Methodological Answer :

• Error Analysis :
  • Incomplete Combustion : Residual unreacted Mg lowers O content, skewing ratios. Ensure prolonged heating until no glowing remains .
  • Mass Loss : Escaping MgO particles during lid-lifting inflates O uncertainty (±0.004 g in ). Use controlled lid-lifting intervals .
  • Instrumental Precision : Balance errors (±0.001 g) propagate to mole ratios. For $n_{\text{Mg}}$, % uncertainty = $\frac{0.002}{0.086} \times 100 \approx 2.3\%$, affecting final ratio accuracy .

Q. Mitigation Strategies :

• Statistical Filtering : Exclude outliers (e.g., Trial 4 in ).
• Theoretical Validation : Cross-check results with MgO’s ionic structure (Mg²⁺ and O²⁻ stoichiometry) .

What advanced synthesis methods optimize MgO nanoparticles for catalytic or mechanical applications?

Q. Methodological Answer :

• Methods :
  • Sol-Gel Synthesis : Produces high-purity, uniform nanoparticles by hydrolyzing Mg precursors (e.g., Mg(NO₃)₂) in a colloidal solution .
  • Co-Precipitation : Controls particle size via pH adjustment during Mg²⁺ precipitation as Mg(OH)₂, followed by calcination .
  • Hydrothermal Synthesis : Enhances crystallinity using high-pressure/temperature reactors .

Method	Particle Size (nm)	Surface Area (m²/g)	Key Parameter Controls
Sol-Gel	10–50	100–200	Precursor concentration, calcination temperature
Co-Precipitation	20–100	50–150	pH, aging time
Hydrothermal	5–30	200–300	Reaction time, pressure

Q. Optimization Tools :

• Box-Behnken Design : Statistically models interactions between synthesis parameters (e.g., MgO/MgCl₂ ratio, H₂O/MgCl₂ ratio) to maximize target properties (e.g., water resistance in MgO cement) .

How do computational models improve understanding of MgO’s corrosion mechanisms?

Q. Methodological Answer :

• Machine Learning (ML) Workflows :
  • Feature Selection : Train models on experimental databases (e.g., adsorption energies, corrosion rates) to predict inhibitor efficacy .
  • Active Learning : Prioritize experiments using uncertainty sampling (e.g., ExChemis framework ).
• Molecular Dynamics (MD) : Simulate MgO-water interactions to quantify free energy barriers for dissolution .

Q. Case Study :

• Reactive Force Fields : Accurately describe MgO-H₂O interfaces, enabling high-throughput screening of organic coatings to retard corrosion .

How to quantify and mitigate systematic errors in MgO’s thermogravimetric analysis (TGA)?

Q. Methodological Answer :

• Error Sources :
  • Moisture Absorption : Pre-dry samples at 110°C for 24 hours .
  • Buoyancy Effects : Calibrate TGA with empty crucible baselines .
• Validation :
  • Cross-check TGA results with X-ray diffraction (XRD) to confirm phase purity .